4,6-Dichloroquinolin-3-amine

Core Science & Biosynthesis

An In-Depth Technical Guide to 4,6-Dichloroquinolin-3-amine: Structure, Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quinoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a wide array of biologically active compounds and approved pharmaceuticals. Its rigid, heterocyclic framework provides an ideal template for designing molecules that can effectively interact with various biological targets. The strategic incorporation of halogen atoms, particularly chlorine, into these scaffolds can significantly modulate a molecule's physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity, often enhancing its therapeutic potential.

This technical guide provides a comprehensive, in-depth overview of 4,6-dichloroquinolin-3-amine, a specific and important derivative within this class. While detailed experimental data for this exact isomer is not extensively published, this document synthesizes information from closely related analogues and established chemical principles to serve as an authoritative resource for researchers. We will cover its chemical structure, physicochemical properties, a robust and logical synthetic pathway, analytical characterization methods, and its potential applications as a versatile building block in drug discovery and development.

Chemical Identity and Structure

4,6-Dichloroquinolin-3-amine is a di-chlorinated aromatic amine built upon the quinoline core. The chlorine atoms are positioned at the C4 and C6 locations, while the key amino functional group is at the C3 position. This specific arrangement of substituents dictates its reactivity and potential for further chemical modification.

Caption: Chemical structure of 4,6-Dichloroquinolin-3-amine with IUPAC numbering.

Table 1: Chemical Identifiers

Identifier	Value
IUPAC Name	4,6-dichloroquinolin-3-amine
CAS Number	Not readily available in public databases.
Molecular Formula	C₉H₆Cl₂N₂
Molecular Weight	213.06 g/mol
Canonical SMILES	C1=CC2=C(C=C1Cl)C(=C(C=N2)N)Cl
InChI Key	LWGSDQPVVLEBKP-UHFFFAOYSA-N
InChI	InChI=1S/C9H6Cl2N2/c10-5-3-6-8(12)1-2-13-9(6)7(11)4-5/h1-4H,(H2,12,13)

Physicochemical Properties

The physical and chemical properties of 4,6-dichloroquinolin-3-amine are crucial for its handling, formulation, and application in synthesis. While specific experimental data is scarce, the properties can be reliably predicted based on its structure and comparison with similar compounds like 4,7-dichloroquinoline.

Table 2: Predicted Physicochemical Properties

Property	Predicted Value / Description	Rationale / Comparative Data
Appearance	Off-white to light brown solid.	Aromatic amines and halogenated quinolines are typically crystalline solids at room temperature.
Melting Point	>120 °C (Decomposition may occur at higher temperatures)	The related precursor, 4,6-dichloro-3-nitroquinoline, has a melting point of 118-120 °C[1]. The introduction of an amino group, which allows for hydrogen bonding, would likely increase the melting point.
Solubility	Poorly soluble in water. Soluble in organic solvents such as DMSO, DMF, and warm alcohols.	The large, hydrophobic, chlorinated aromatic structure dominates, limiting aqueous solubility. Amines are generally soluble in organic solvents.
pKa (Predicted)	~3.0-4.0 (for the quinoline nitrogen)	The electron-withdrawing effects of the two chlorine atoms decrease the basicity of the quinoline nitrogen compared to unsubstituted quinoline.

Synthesis and Purification

A logical and efficient synthesis of 4,6-dichloroquinolin-3-amine involves the chemical reduction of its nitro precursor, 4,6-dichloro-3-nitroquinoline. This method is a cornerstone of aromatic amine synthesis due to its high yields and the commercial availability of the nitro-aromatic starting materials.

Causality Behind Experimental Choices: The choice of a nitro-reduction pathway is strategic. Nitration of aromatic systems is a well-understood and scalable process, making the precursor, 4,6-dichloro-3-nitroquinoline (CAS 39487-85-9), an accessible starting material[1]. The reduction of the nitro group is a highly reliable transformation. Tin(II) chloride (SnCl₂) in the presence of a strong acid like hydrochloric acid (HCl) is a classic and robust method for this conversion. It is particularly effective for substrates that may be sensitive to catalytic hydrogenation conditions and is well-suited for laboratory-scale synthesis.

Caption: Proposed synthetic workflow for 4,6-dichloroquinolin-3-amine.

Detailed Experimental Protocol: Reduction of 4,6-dichloro-3-nitroquinoline

This protocol is a self-validating system. The progress can be monitored by Thin-Layer Chromatography (TLC), and the final product's identity and purity can be confirmed using the analytical methods described in Section 5.0.

Materials and Equipment:

• 4,6-dichloro-3-nitroquinoline

• Tin(II) chloride dihydrate (SnCl₂·2H₂O)

• Concentrated Hydrochloric Acid (HCl)

• Ethanol (EtOH)

• Sodium Hydroxide (NaOH) or Sodium Bicarbonate (NaHCO₃)

• Ethyl Acetate (EtOAc)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Round-bottom flask, reflux condenser, magnetic stirrer, heating mantle

• Separatory funnel, Buchner funnel, filter paper

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, suspend 4,6-dichloro-3-nitroquinoline (1.0 eq) in ethanol.

• Addition of Reducing Agent: To this suspension, add Tin(II) chloride dihydrate (approx. 4-5 eq) portion-wise. The reaction is exothermic.

• Initiation: Carefully add concentrated HCl and heat the mixture to reflux (typically 70-80°C) with vigorous stirring. The reaction progress can be monitored by TLC by observing the disappearance of the starting material spot.

• Work-up and Isolation: After the reaction is complete (typically 2-4 hours), cool the mixture to room temperature.

  • Slowly and carefully neutralize the acidic solution by adding a saturated aqueous solution of NaHCO₃ or a 10% NaOH solution until the pH is basic (pH 8-9). Perform this step in an ice bath to manage the heat generated.

  • The resulting mixture is then transferred to a separatory funnel and extracted multiple times with ethyl acetate.

  • Combine the organic layers, wash with brine (saturated NaCl solution), and dry over anhydrous MgSO₄ or Na₂SO₄.

• Purification:

  • Filter off the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator.

  • The resulting crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by flash column chromatography on silica gel to yield pure 4,6-dichloroquinolin-3-amine.

Analytical Characterization

As no public spectral data is available, this section provides predicted data based on the compound's structure and known values for similar quinoline derivatives. These predictions are essential for researchers to confirm the identity and purity of their synthesized material.

Table 3: Predicted Analytical Data

Technique	Predicted Observations
¹H NMR (400 MHz, DMSO-d₆)	δ ~8.8-9.0 ppm (s, 1H, H2): Singlet, downfield due to proximity to nitrogen. δ ~7.6-7.9 ppm (m, 2H, H5 & H7): Multiplets in the aromatic region. δ ~7.4-7.5 ppm (d, 1H, H8): Doublet in the aromatic region. δ ~5.5-6.0 ppm (br s, 2H, -NH₂): Broad singlet, chemical shift is variable and depends on concentration and solvent.
¹³C NMR (100 MHz, DMSO-d₆)	δ ~145-150 ppm (C8a, C2): Carbons adjacent to the ring nitrogen. δ ~135-140 ppm (C4, C6): Carbons bonded to chlorine atoms. δ ~120-130 ppm (Aromatic CH carbons): C5, C7, C8. δ ~115-125 ppm (C4a, C3): Quaternary carbons and the carbon bearing the amino group.
Mass Spec. (EI)	m/z 212/214/216 (M⁺): Molecular ion peak showing the characteristic isotopic pattern for two chlorine atoms (approximate ratio 9:6:1).
FT-IR (KBr, cm⁻¹)	~3450-3300 cm⁻¹ (N-H stretch): Two bands characteristic of a primary amine. ~1620-1580 cm⁻¹ (C=N, C=C stretch): Aromatic ring vibrations. ~800-700 cm⁻¹ (C-Cl stretch): Characteristic chloro-aromatic vibrations.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 4,6-dichloroquinolin-3-amine is not available, the safety precautions should be based on those for structurally similar and hazardous dichloro- and amino-aromatic compounds. It should be handled as a potentially toxic and irritating substance.

Table 4: Hazard and Safety Information

Category	Description
Pictograms	GHS07 (Exclamation Mark), GHS08 (Health Hazard)
Signal Word	Warning
Hazard Statements	H302: Harmful if swallowed. H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.
Precautionary Statements	P261: Avoid breathing dust. P264: Wash skin thoroughly after handling. P280: Wear protective gloves/eye protection/face protection. P301+P312: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.
Personal Protective Equipment (PPE)	Chemical-resistant gloves (e.g., nitrile), safety glasses with side shields or goggles, and a lab coat. All handling of the solid should be done in a certified chemical fume hood.
Storage	Store in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.

Applications in Research and Drug Development

4,6-Dichloroquinolin-3-amine is not just a chemical entity but a strategic starting point for the synthesis of a diverse range of complex molecules. Its value lies in its pre-functionalized core, offering multiple reaction sites for building molecular diversity.

• Scaffold for Kinase Inhibitors: The quinoline core is present in numerous FDA-approved kinase inhibitors used in oncology. The 3-amino group serves as a perfect handle for derivatization to build libraries of compounds targeting kinases in critical cancer signaling pathways.

• Antimalarial and Antiparasitic Drug Discovery: The 4-aminoquinoline scaffold is the foundation of iconic antimalarial drugs like chloroquine and amodiaquine.[2][3] While this compound is a 3-amino isomer, its structural similarity makes it a compelling candidate for developing novel agents to combat drug-resistant strains of Plasmodium falciparum and other parasites.

• Intermediate for Novel Heterocycles: The amino and chloro groups can be manipulated through various organic reactions (e.g., Sandmeyer reactions, Buchwald-Hartwig aminations, Suzuki couplings) to construct more complex fused heterocyclic systems with unique pharmacological profiles.

Caption: Potential applications of 4,6-dichloroquinolin-3-amine as a scaffold.

Conclusion

4,6-Dichloroquinolin-3-amine represents a highly valuable, albeit under-documented, chemical entity for medicinal chemists and drug discovery scientists. Its structure combines the privileged quinoline core with strategically placed functional groups—an amine for derivatization and chlorine atoms for substitution or for modulating electronic properties. This guide has provided a robust framework for its synthesis, a predictive profile of its properties and analytical characteristics, and a clear rationale for its potential applications. As the search for novel therapeutics continues, such versatile building blocks are indispensable tools for the creation of next-generation medicines.

References

Click to expand

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• Pereira, J. L. C., et al. (2017). 2,3-Dichloroquinoxaline as a versatile building block for heteroaromatic nucleophilic substitution: A review of the last decade. Journal of Heterocyclic Chemistry, 54(4), 2115-2133. Retrieved March 24, 2026, from [Link]

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Unlocking the Therapeutic Potential of 4,6-Dichloroquinolin-3-amine: A Mechanistic and Methodological Guide

An In-depth Technical Guide for Drug Development Professionals

Prepared by: Gemini, Senior Application Scientist

Introduction: The Quinoline Scaffold as a Privileged Structure

In the landscape of medicinal chemistry, certain molecular frameworks consistently yield potent ligands for a diverse array of biological targets. These are termed "privileged structures." The quinoline ring system is a quintessential example of such a scaffold, forming the core of numerous natural products and synthetic drugs with a wide spectrum of pharmacological activities, including antimalarial, anticancer, antibacterial, and anti-inflammatory properties.[1][2][3] 4,6-Dichloroquinolin-3-amine belongs to this esteemed class of compounds. While it often serves as a versatile chemical intermediate for the synthesis of more complex bioactive molecules,[4][5] its inherent structural features—a halogenated quinoline core and a basic amino group—suggest a strong potential for direct biological activity.

This guide provides an in-depth analysis of the probable mechanisms of action for 4,6-dichloroquinolin-3-amine, drawing from the extensive research on structurally related quinoline and quinazoline analogs. We will explore the most likely molecular targets, propose detailed experimental workflows for mechanism validation, and offer insights into the structure-activity relationships that can guide future drug discovery efforts.

Section 1: Primary Hypothesized Mechanism of Action: Protein Kinase Inhibition

The most prevalent mechanism of action for quinoline and quinazoline-based small molecules in oncology and inflammation is the inhibition of protein kinases.[6] These enzymes play a critical role in cellular signaling, and their dysregulation is a hallmark of many diseases. The planar, heterocyclic nature of the quinoline ring is exceptionally well-suited to fit into the ATP-binding pocket of many kinases, acting as a competitive inhibitor.[7]

Numerous quinoline derivatives have been successfully developed as potent inhibitors of key kinases, including:

• FLT3 (FMS-like tyrosine kinase 3): A target in acute myeloid leukemia (AML).[8]

• CDK4/6 (Cyclin-dependent kinases 4 and 6): Targets for cell cycle arrest in cancer therapy.[9]

• PI3Kδ (Phosphatidylinositol 3-kinase delta): A target in B-cell malignancies.[10]

• EGFR (Epidermal Growth Factor Receptor): The target of the quinazoline-based drug erlotinib.[7]

Given this extensive precedent, it is highly probable that 4,6-dichloroquinolin-3-amine functions as an ATP-competitive inhibitor of one or more protein kinases. The 3-amino group can form critical hydrogen bonds with the "hinge region" of the kinase ATP-binding site, a common interaction for this class of inhibitors, while the dichloro-substituted quinoline core occupies the hydrophobic pocket.

Visualizing the Kinase Inhibition Hypothesis

Below is a generalized diagram illustrating how a quinoline-based inhibitor like 4,6-dichloroquinolin-3-amine could block a receptor tyrosine kinase (RTK) signaling pathway.

Caption: Hypothesized ATP-competitive inhibition of an RTK signaling pathway.

Section 2: Secondary Hypothesized Mechanism: Lysosomal Disruption

The 4-aminoquinoline scaffold is the foundation of classic antimalarial drugs like chloroquine.[11][12] Their mechanism relies on the basicity of the amino side chain. These drugs readily cross cell membranes in their neutral state but become protonated and trapped within acidic organelles, such as the Plasmodium parasite's digestive vacuole or the lysosomes of mammalian cells.[2][13]

This accumulation, known as lysosomotropism, can lead to several downstream effects:

• Inhibition of Heme Polymerization: In malaria parasites, the drug complex prevents the detoxification of heme, a byproduct of hemoglobin digestion, leading to parasite death.[14]

• Inhibition of Autophagy: By raising the lysosomal pH and inhibiting lysosomal enzymes, these compounds can block the autophagic process, which is a key survival mechanism for cancer cells under stress. This property has been exploited to sensitize tumor cells to other anticancer agents.[15]

• Modulation of Immune Responses: Accumulation in the lysosomes of immune cells can interfere with antigen processing and presentation, potentially via Toll-like receptor (TLR) signaling.[2]

The presence of the 3-amino group on the 4,6-dichloroquinolin-3-amine structure suggests it may exhibit similar lysosomotropic properties, representing a plausible secondary mechanism of action, particularly in the contexts of antiparasitic or cancer chemotherapy applications.

Visualizing Lysosomal Accumulation

Caption: Mechanism of lysosomotropic drug accumulation and functional inhibition.

Section 3: A Validated Workflow for Mechanism of Action Elucidation

To move from hypothesis to validated mechanism, a structured, multi-step experimental approach is required. This workflow is designed to be a self-validating system, starting with broad screening and progressively narrowing to specific cellular validation.

Visualizing the Experimental Workflow

Caption: Step-by-step experimental workflow for validating the primary mechanisms of action.

Detailed Experimental Protocols

Protocol 3.1: Kinase Inhibition - IC50 Determination and Mechanism of Action

Objective: To quantify the inhibitory potency of 4,6-dichloroquinolin-3-amine against a specific kinase target (identified from a broad panel screen) and determine if the mechanism is ATP-competitive.

Materials:

• Recombinant purified kinase enzyme.

• Specific peptide substrate for the kinase.

• 4,6-dichloroquinolin-3-amine stock solution in DMSO.

• ATP solution.

• Kinase assay buffer (e.g., containing MgCl2, DTT).

• Detection reagent (e.g., ADP-Glo™, Promega).

• 384-well white assay plates.

Methodology:

• IC50 Determination:

  • Prepare a serial dilution of 4,6-dichloroquinolin-3-amine (e.g., 10-point, 3-fold dilutions starting from 100 µM).

  • In a 384-well plate, add 5 µL of kinase solution (at 2x final concentration).

  • Add 2.5 µL of the compound dilutions or DMSO (vehicle control). Incubate for 15 minutes at room temperature.

  • Initiate the reaction by adding 2.5 µL of a substrate/ATP mixture (at 4x final concentration, with ATP at its Km value).

  • Allow the reaction to proceed for 60 minutes at 30°C.

  • Stop the reaction and measure kinase activity using the ADP-Glo™ system as per the manufacturer's instructions (measures ADP production).

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

• Mechanism of Inhibition (MOI) Study:

  • Perform the kinase assay as above, but with two variables:

    • Use 4-5 fixed concentrations of 4,6-dichloroquinolin-3-amine (e.g., 0, 0.5x IC50, 1x IC50, 2x IC50, 5x IC50).

    • For each inhibitor concentration, vary the ATP concentration across a wide range (e.g., 8 concentrations from 0.1x Km to 10x Km).

  • Measure the reaction velocity (rate of ADP production) for each condition.

  • Generate a Lineweaver-Burk (double reciprocal) plot of 1/Velocity vs. 1/[ATP].

  • Causality Check: If the lines intersect on the y-axis, it indicates competitive inhibition with respect to ATP, as the inhibitor increases the apparent Km of ATP without affecting Vmax.

Protocol 3.2: Cellular Target Engagement - Western Blot Analysis

Objective: To confirm that the compound inhibits the target kinase inside living cells by measuring the phosphorylation status of a known downstream substrate.

Materials:

• Cancer cell line known to have an active signaling pathway involving the target kinase.

• Cell culture medium, FBS, and supplements.

• 4,6-dichloroquinolin-3-amine.

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

• Primary antibodies: anti-phospho-substrate, anti-total-substrate, anti-GAPDH (loading control).

• HRP-conjugated secondary antibody.

• Chemiluminescence substrate (ECL).

Methodology:

• Seed cells in 6-well plates and allow them to adhere overnight.

• Treat cells with increasing concentrations of 4,6-dichloroquinolin-3-amine (e.g., 0, 0.1, 1, 10 µM) for a specified time (e.g., 2-4 hours).

• If the pathway is ligand-activated, stimulate with the appropriate growth factor for the final 15-30 minutes of treatment.

• Wash cells with ice-cold PBS and lyse with 100 µL of lysis buffer.

• Determine protein concentration using a BCA assay.

• Denature 20-30 µg of protein per sample and separate by SDS-PAGE.

• Transfer proteins to a PVDF membrane.

• Block the membrane (e.g., with 5% BSA in TBST) for 1 hour.

• Incubate with the primary antibody against the phosphorylated substrate overnight at 4°C.

• Wash and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an ECL substrate and an imaging system.

• Self-Validation: Strip the membrane and re-probe for the total substrate protein and a loading control (like GAPDH) to ensure that the observed decrease in phosphorylation is not due to overall protein degradation or unequal loading.

Section 4: Structure-Activity Relationship (SAR) and Data Interpretation

The "dichloro" and "amino" features of the title compound are critical determinants of its potential activity. Understanding their roles is key to optimizing the scaffold.

Feature	Position	Probable Role in Bioactivity	Implication for Drug Design
Amino Group	C3	Kinase Inhibition: Acts as a hydrogen bond donor to the kinase hinge region. Lysosomotropism: Its basicity (pKa) allows for protonation and trapping in acidic compartments.	Modification can tune basicity, affecting both kinase binding and lysosomal accumulation. Acylation would likely abolish lysosomotropism but could improve kinase selectivity.
Chloro Group	C4	Synthetic Handle: Highly susceptible to nucleophilic aromatic substitution (SNAr), allowing for the addition of various side chains to explore new binding interactions and modulate physicochemical properties.[5][16]	This is the primary site for derivatization to improve potency, selectivity, and pharmacokinetic properties.
Chloro Group	C6	Electronic Effects: As an electron-withdrawing group, it influences the electron density of the quinoline ring system.[12] Lipophilicity: Contributes to the overall lipophilicity of the molecule, affecting membrane permeability and potential for non-specific binding.[17]	Substitution with other halogens (F, Br, I) or small alkyl groups can fine-tune lipophilicity and electronic properties to optimize target engagement and ADME profiles.[17]

4,6-Dichloroquinolin-3-amine is a molecule of significant interest, positioned at the intersection of established pharmacophores. Based on extensive data from related analogs, its mechanism of action is most likely centered on ATP-competitive kinase inhibition , with a secondary potential for lysosomal disruption . The true therapeutic utility of this scaffold can only be unlocked through the rigorous, hypothesis-driven experimental workflow detailed in this guide. By systematically evaluating its activity in biochemical and cellular assays, researchers can validate its molecular targets, elucidate its precise mechanism, and pave the way for the rational design of next-generation therapeutics derived from this privileged quinoline core.

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A Technical Guide to the Molecular Weight and Exact Mass of 4,6-Dichloroquinolin-3-amine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of two fundamental, yet distinct, molecular descriptors for 4,6-dichloroquinolin-3-amine: its molecular weight and its exact mass. As a Senior Application Scientist, it is my experience that a precise understanding of these values is critical for a range of applications, from routine stoichiometric calculations in synthesis to the high-fidelity analysis required in metabolomics and proteomics. This document will not only detail the calculation of these values but also explore the scientific rationale behind their distinct methodologies and applications.

Molecular Identity: Structure and Formula

Before any calculation, we must establish the precise molecular formula of the compound. The structure of 4,6-dichloroquinolin-3-amine is based on a quinoline core. The systematic placement of substituents—two chlorine atoms at positions 4 and 6, and an amine group at position 3—defines its chemical identity.

The quinoline parent structure consists of C₉H₇N. The substitution pattern modifies the hydrogen count as follows:

• The hydrogen atoms at positions 4 and 6 are substituted by chlorine.

• The hydrogen atom at position 3 is substituted by an amine group (-NH₂).

This leads to the definitive molecular formula: C₉H₆Cl₂N₂ .

Caption: Molecular structure of C₉H₆Cl₂N₂.

Molecular Weight (Average Molecular Mass)

The molecular weight, or more accurately, the average molecular mass, is a pragmatic value used for macroscopic chemical measurements. Its calculation is based on the standard atomic weights of the constituent elements, which are the weighted averages of the masses of their naturally occurring isotopes. This value is indispensable for gravimetric analysis, solution preparation, and determining molar quantities in chemical reactions.

Causality and Protocol for Calculation

The choice to use average atomic weights is rooted in the statistical nature of matter. Any bulk sample of a compound will contain a predictable distribution of its natural isotopes. The standard atomic weight, as defined by the IUPAC Commission on Isotopic Abundances and Atomic Weights (CIAAW), provides a reliable average for this distribution.[1][2]

Experimental Protocol: Molecular Weight Calculation

• List Constituent Elements: Identify all unique elements in the molecular formula (C, H, Cl, N).

• Determine Atom Count: Count the number of atoms for each element (C: 9, H: 6, Cl: 2, N: 2).

• Obtain Standard Atomic Weights: Source the current standard atomic weight for each element from an authoritative body like IUPAC.[3][4]

  • Carbon (C): 12.011 u

  • Hydrogen (H): 1.008 u

  • Chlorine (Cl): 35.453 u

  • Nitrogen (N): 14.007 u

• Calculate Total Mass per Element: Multiply the atom count by the standard atomic weight for each element.

• Sum for Molecular Weight: Sum the total masses of all elements to obtain the final molecular weight.

Exact Mass (Monoisotopic Mass)

In contrast to molecular weight, the exact mass is a calculated value representing the mass of a single molecule containing only the most abundant stable isotope of each constituent element. This descriptor is paramount in high-resolution mass spectrometry (HRMS), where instruments can resolve ions with infinitesimally small mass differences. The exact mass is the cornerstone of definitive molecular formula confirmation in analytical chemistry.

Causality and Protocol for Calculation

The utility of exact mass stems from its direct correspondence to a specific peak in a high-resolution mass spectrum—the monoisotopic peak (M). This peak represents the molecule composed entirely of the most common isotopes (e.g., ¹²C, ¹H, ¹⁴N, and ³⁵Cl). The ability to measure a mass with high precision (typically to four or more decimal places) and match it to a calculated exact mass provides a high degree of confidence in a compound's elemental composition.

Experimental Protocol: Exact Mass Calculation

• Identify Most Abundant Isotopes: For each element in the formula, identify its most abundant stable isotope.

• Source Isotopic Masses: Obtain the precise mass for each of these isotopes.[5][6]

  • ¹²C: 12.000000 u (by definition)

  • ¹H: 1.007825 u

  • ³⁵Cl: 34.968853 u (The most abundant isotope of chlorine is ³⁵Cl, with a natural abundance of approximately 75.8%).

  • ¹⁴N: 14.003074 u

• Calculate Total Mass per Isotope: Multiply the atom count by the precise mass of the most abundant isotope for each element.

• Sum for Exact Mass: Sum these values to determine the final exact mass of the monoisotopic species.

Data Summary and Results

The results of both calculations are summarized below. This table provides a transparent, side-by-side comparison of the inputs and final values, underscoring the distinction between the two metrics.

Element	Atom Count	Standard Atomic Weight (u)[3]	Subtotal (Molecular Weight)	Most Abundant Isotope	Isotopic Mass (u)[5][6]	Subtotal (Exact Mass)
Carbon (C)	9	12.011	108.099	¹²C	12.000000	108.000000
Hydrogen (H)	6	1.008	6.048	¹H	1.007825	6.046950
Chlorine (Cl)	2	35.453	70.906	³⁵Cl	34.968853	69.937706
Nitrogen (N)	2	14.007	28.014	¹⁴N	14.003074	28.006148
Total	213.067 u	211.990804 u

Final Calculated Values:

• Molecular Weight: 213.07 u

• Exact Mass: 211.9908 u

Visualization of the Calculation Workflow

The logical flow for determining these two distinct mass values can be visualized to clarify the process.

Caption: Workflow for Molecular Weight vs. Exact Mass.

References

• IonSource. Atomic Weights for a Select Subset of Biologically Relevant Elements.[Link]

• Commission on Isotopic Abundances and Atomic Weights (CIAAW). Standard Atomic Weights.[Link]

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• IUPAC. Atomic Weights of the Elements 2023.[Link]

• Michigan State University Department of Chemistry. Exact Masses & Isotope Abundance Ratios.[Link]

• PubChemLite. 2-amino-3,4-dichloroquinoline (C9H6Cl2N2).[Link]

• Scientific Instrument Services. Exact Masses of the Elements and Isotopic Abundances.[Link]

• University of California, Irvine. Table of Isotopic Masses and Natural Abundances.[Link]

• Wikipedia. Isotopes of chlorine.[Link]

• University of California, Los Angeles. Exact Masses of Common Elements and Isotopes.[Link]

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The Pharmacological Potential of 4,6-Dichloroquinolin-3-amine Derivatives: A Technical Guide for Drug Discovery

Abstract

The quinoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous therapeutic agents. While extensive research has focused on 4-amino and 7-chloroquinoline derivatives, the pharmacological landscape of 4,6-dichloroquinolin-3-amine derivatives remains largely uncharted territory. This technical guide serves as a forward-looking resource for researchers, scientists, and drug development professionals. It synthesizes established knowledge from structurally related quinoline analogs to project the potential pharmacological properties of this novel scaffold. We provide a comprehensive overview of proposed synthetic strategies, potential mechanisms of action in oncology, infectious diseases, and inflammation, and detailed, field-proven experimental protocols to empower the scientific community to explore this promising chemical space.

Introduction: The Quinoline Scaffold and the Rationale for 4,6-Dichloroquinolin-3-amine Exploration

Quinoline, a fused bicyclic heterocycle, is recognized as a "privileged scaffold" due to its ability to interact with a wide array of biological targets.[1] Its derivatives have demonstrated a vast spectrum of pharmacological activities, including anticancer, antimalarial, antibacterial, and anti-inflammatory properties.[2][3] The therapeutic efficacy of any given quinoline derivative is profoundly influenced by the nature and position of its substituents.

The specific scaffold of 4,6-dichloroquinolin-3-amine presents a unique convergence of functionalities that suggests significant therapeutic potential:

• The 3-Amino Group: The presence of an amino group at the C3 position is less common than at the C4 position but has been associated with distinct biological activities, including antitrypanosomal action.[4] It provides a crucial handle for further chemical modification, allowing for the generation of diverse derivative libraries.

• The 4-Chloro Group: A chlorine atom at the C4 position is a key feature in many bioactive quinolines. It is a reactive site for nucleophilic aromatic substitution (SNAr), enabling the introduction of various side chains that can modulate the compound's pharmacokinetic and pharmacodynamic properties.[5]

• The 6-Chloro Group: Substitution at the C6 position is known to influence the electronic properties of the quinoline ring system. The presence of a chlorine atom at this position can enhance biological activity, potentially through improved binding affinity to target proteins via halogen bonding.[6]

Given the established importance of these individual substitutions in other quinoline series, the 4,6-dichloroquinolin-3-amine core represents a logical and compelling target for novel drug discovery programs. This guide outlines the foundational knowledge and experimental frameworks necessary to embark on this exploration.

Synthetic Pathways and Methodologies

The synthesis of 4,6-dichloroquinolin-3-amine derivatives is not yet widely reported in the literature. However, a plausible and efficient synthetic route can be designed based on established quinoline chemistry. The proposed pathway involves a multi-step process starting from a substituted aniline, followed by cyclization, chlorination, and amination.

Proposed Synthetic Workflow

Caption: Proposed synthetic pathway for 4,6-dichloroquinolin-3-amine derivatives.

Experimental Protocol: Synthesis of the Core Scaffold

This protocol outlines a potential method for synthesizing the core 4,6-dichloroquinolin-3-amine scaffold, which can then be used for further derivatization.

Step 1: Synthesis of 6-Chloro-4-hydroxyquinoline

• Rationale: The Gould-Jacobs reaction is a classic and reliable method for constructing the quinoline core from an aniline precursor.[7]

• Combine 4-chloroaniline (1.0 eq) and diethyl(ethoxymethylene)malonate (1.1 eq) in a round-bottom flask.

• Heat the mixture at 120-130°C for 2 hours, allowing ethanol to distill off.

• Add the resulting intermediate to a preheated high-boiling point solvent (e.g., Dowtherm A) at 250°C and reflux for 30 minutes to induce thermal cyclization.

• Cool the reaction mixture and collect the precipitated ethyl 6-chloro-4-hydroxyquinoline-3-carboxylate by filtration.

• Hydrolyze the ester by refluxing with an excess of 10% aqueous sodium hydroxide until the solid dissolves.

• Cool the solution and acidify with hydrochloric acid to precipitate 6-chloro-4-hydroxyquinoline-3-carboxylic acid.

• Decarboxylate the acid by heating it in a high-boiling point solvent until effervescence ceases to yield 6-chloro-4-hydroxyquinoline.

Step 2: Nitration of 6-Chloro-4-hydroxyquinoline

• Rationale: Introduction of a nitro group at the 3-position is a key step. The directing effects of the existing substituents favor this regiochemistry.

• Dissolve 6-chloro-4-hydroxyquinoline (1.0 eq) in concentrated sulfuric acid at 0°C.

• Add a nitrating mixture (concentrated nitric acid and sulfuric acid) dropwise while maintaining the temperature below 10°C.

• Stir the reaction mixture at room temperature for 2-4 hours.

• Pour the mixture over ice and collect the precipitated 6-chloro-3-nitro-4-hydroxyquinoline by filtration.

Step 3: Chlorination to 4,6-Dichloro-3-nitroquinoline

• Rationale: Phosphorus oxychloride (POCl₃) is a standard and effective reagent for converting hydroxyquinolines to their corresponding chloro derivatives.[8]

• Combine 6-chloro-3-nitro-4-hydroxyquinoline (1.0 eq) with an excess of phosphorus oxychloride (POCl₃).

• Add a catalytic amount of dimethylformamide (DMF).

• Heat the mixture to reflux (approx. 110°C) for 4-6 hours.

• Cool the reaction mixture and carefully pour it onto crushed ice.

• Neutralize with a base (e.g., sodium bicarbonate solution) and extract the product with an organic solvent (e.g., dichloromethane).

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain 4,6-dichloro-3-nitroquinoline.

Step 4: Reduction to 4,6-Dichloroquinolin-3-amine

• Rationale: The reduction of the nitro group to an amine is a standard transformation, readily achieved with reagents like tin(II) chloride.

• Dissolve 4,6-dichloro-3-nitroquinoline (1.0 eq) in ethanol.

• Add an excess of tin(II) chloride dihydrate (SnCl₂·2H₂O) and concentrated hydrochloric acid.

• Heat the mixture to reflux for 2-3 hours.

• Cool the reaction, make it basic with aqueous sodium hydroxide, and extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate to yield the target core scaffold, 4,6-dichloroquinolin-3-amine.

Projected Pharmacological Properties and Evaluation Protocols

Based on the extensive literature on related quinoline derivatives, the 4,6-dichloroquinolin-3-amine scaffold is a prime candidate for screening against cancer, microbial infections, and inflammatory conditions.

Anticancer Activity

Quinoline derivatives exert their anticancer effects through diverse mechanisms, including DNA intercalation, inhibition of topoisomerase, and modulation of key signaling kinases.[2] The presence of two chlorine atoms on the 4,6-dichloroquinolin-3-amine scaffold may enhance its ability to interact with biological targets, potentially leading to potent cytotoxic activity.

Potential Mechanisms of Action:

• Kinase Inhibition: Many quinoline-based compounds are potent inhibitors of protein kinases, such as Epidermal Growth Factor Receptor (EGFR), which are often dysregulated in cancer.[2]

• DNA Damage and Apoptosis Induction: Chloroquinoline derivatives can intercalate into DNA, disrupting replication and transcription, and induce apoptosis through various cellular pathways.[9]

Caption: Potential anticancer mechanisms of 4,6-dichloroquinolin-3-amine derivatives.

Experimental Protocol: In Vitro Cytotoxicity (MTT Assay)

• Rationale: The MTT assay is a robust, colorimetric method for assessing cell viability and is a standard first-pass screen for potential anticancer agents.[6]

• Cell Culture: Seed human cancer cell lines (e.g., MGC-803, PC3) in 96-well plates at a density of 5,000-10,000 cells/well in a suitable culture medium (e.g., RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS). Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

• Compound Treatment: Prepare serial dilutions of the synthesized 4,6-dichloroquinolin-3-amine derivatives in the culture medium. Replace the existing medium in the wells with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., Doxorubicin).

• Incubation: Incubate the plates for 48-72 hours.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 4 hours.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration required to inhibit 50% of cell growth) for each compound.

Compound Class	Example Cancer Cell Line	Reported IC₅₀ (µM)	Reference
4-Amino-7-chloroquinolines	MDA-MB-468 (Breast)	7.35 - 13.72	[5]
6-Chloro-quinazolinones	MGC-803 (Gastric)	1.96	[10]
Chloroquinoline-Sulfonamides	LoVo (Colon)	28.82	[11]
Table 1: Representative cytotoxic activities of various chloroquinoline and quinazoline derivatives, illustrating the potential potency range for novel scaffolds. This data is for comparative purposes.

Antimicrobial Activity

The 4-aminoquinoline core is famously associated with antimalarial drugs like chloroquine.[9] The mechanism often involves the inhibition of heme detoxification in the parasite's food vacuole. Additionally, quinoline derivatives are known to possess broad-spectrum antibacterial activity, frequently by inhibiting DNA gyrase, an essential enzyme for bacterial DNA replication.[12]

Potential Mechanisms of Action:

• Antibacterial: Inhibition of bacterial DNA gyrase and topoisomerase IV.

• Antimalarial: Interference with heme polymerization in Plasmodium falciparum.

• Antifungal: Disruption of fungal cell membrane integrity or key metabolic enzymes.

Experimental Protocol: Broth Microdilution for Minimum Inhibitory Concentration (MIC)

• Rationale: This method is the gold standard for determining the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[3]

• Inoculum Preparation: Prepare a standardized inoculum of the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli) equivalent to a 0.5 McFarland standard.

• Compound Dilution: Prepare two-fold serial dilutions of the test compounds in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

• Inoculation: Add the standardized microbial suspension to each well. Include a positive control (microorganism, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible turbidity (growth).

Compound Class	Microorganism	Reported MIC (µg/mL)	Reference
Quinoline-Thiazole Derivatives	S. aureus	7.81	[12]
7-Chloroquinoline Derivatives	S. typhimurium	Moderate Activity	[13]
Quinoline-Triazole Hybrids	P. falciparum (W2)	0.01 - 0.05	[14]
Table 2: Representative antimicrobial activities of various quinoline derivatives against bacteria and Plasmodium falciparum.

Anti-inflammatory Activity

Certain quinoline derivatives have demonstrated anti-inflammatory properties, suggesting another promising avenue for investigation.[1] Chronic inflammation is implicated in a wide range of diseases, and novel anti-inflammatory agents are in high demand.

Potential Mechanisms of Action:

• Inhibition of Pro-inflammatory Mediators: Reduction of nitric oxide (NO), prostaglandins, and pro-inflammatory cytokines like TNF-α and IL-6.

Experimental Protocol: Nitric Oxide (NO) Inhibition Assay

• Rationale: This assay measures the ability of a compound to inhibit the production of NO, a key inflammatory mediator, in macrophage cells stimulated with lipopolysaccharide (LPS).

• Cell Culture: Seed RAW 264.7 macrophage cells in a 96-well plate and allow them to adhere.

• Compound Treatment: Treat the cells with various concentrations of the test compounds for 1-2 hours.

• Stimulation: Add LPS (1 µg/mL) to all wells except the negative control to induce an inflammatory response.

• Incubation: Incubate the plates for 24 hours.

• Griess Assay: Transfer 50 µL of the cell culture supernatant to a new plate. Add 50 µL of Griess Reagent A followed by 50 µL of Griess Reagent B.

• Data Acquisition: Measure the absorbance at 540 nm. The intensity of the color is proportional to the amount of nitrite (a stable product of NO) in the sample.

• Analysis: Calculate the percentage of NO inhibition compared to the LPS-stimulated control.

Conclusion and Future Directions

The 4,6-dichloroquinolin-3-amine scaffold represents a novel and unexplored area of medicinal chemistry. By leveraging the established pharmacological importance of the quinoline core and the specific contributions of its chloro and amino substituents, there is a strong scientific rationale for its investigation as a source of new therapeutic agents. This guide provides the foundational synthetic strategies and bio-evaluation protocols to initiate such a research program. Future work should focus on the synthesis of diverse derivative libraries, comprehensive screening across multiple disease models, and detailed structure-activity relationship (SAR) studies to identify lead compounds for further preclinical development.

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Literature Review on the Biological Activity of 4,6-Dichloroquinolin-3-amine and its Derivatives

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The quinoline scaffold is a privileged heterocyclic motif in medicinal chemistry, forming the core of numerous natural products and synthetic compounds with a vast spectrum of pharmacological activities.[1][2] First isolated from coal tar in 1834, this nitrogen-containing bicyclic aromatic system is a cornerstone in the development of therapeutic agents, most famously exemplified by the 4-aminoquinoline antimalarial drug, chloroquine.[3] The versatility of the quinoline ring allows for functionalization at various positions, enabling chemists to modulate the molecule's physicochemical properties and fine-tune its interaction with biological targets.[1] The introduction of halogen atoms, such as chlorine, is a well-established strategy to enhance the therapeutic potential by influencing lipophilicity, electronic distribution, and binding affinity.[1][4]

This guide focuses on the biological activities associated with the 4,6-dichloroquinolin-3-amine core and its close analogs. While direct studies on this specific isomer may be limited in publicly available literature, a comprehensive analysis of related substituted quinolines provides a strong predictive framework for its potential as a versatile therapeutic agent. We will explore its probable anticancer, antimicrobial, and antiparasitic activities, grounded in the established pharmacology of the broader quinoline class.

Anticancer Potential: Targeting Uncontrolled Cell Proliferation

The dysregulation of cellular signaling pathways is a hallmark of cancer, and many quinoline derivatives have been developed as potent inhibitors of key proteins involved in tumor growth and survival.[5][6] The 4,6-dichloroquinolin-3-amine scaffold is poised to interact with several critical oncogenic targets.

Mechanism of Action: Kinase Inhibition

A primary mechanism by which quinoline derivatives exert their anticancer effects is through the inhibition of protein kinases.[1] These enzymes play a crucial role in signal transduction pathways that control cell proliferation, differentiation, and survival.

1. Receptor Tyrosine Kinase (RTK) Inhibition: Dysregulation of RTK signaling is a common driver of many cancers.[1] Quinoline-based inhibitors can competitively bind to the ATP-binding pocket of RTKs, preventing autophosphorylation and blocking downstream signaling cascades like the RAS-RAF-MEK-ERK (MAPK) pathway.[1] This interruption leads to reduced cancer cell proliferation and survival.[1]

Caption: Generic RTK signaling pathway inhibited by a quinoline derivative.

2. Cyclin-Dependent Kinase (CDK) Inhibition: The cell cycle is tightly regulated by CDKs, and their overexpression is common in cancer.[7][8] Specifically, the Cyclin D-CDK4/6-Retinoblastoma (Rb) protein axis is a critical checkpoint controlling the transition from the G1 (growth) to the S (DNA synthesis) phase.[7][8] By inhibiting CDK4/6, quinoline derivatives can prevent the hyperphosphorylation of the Rb tumor suppressor protein. This keeps Rb bound to the E2F transcription factor, blocking the expression of genes required for S-phase entry and effectively arresting the cell cycle.[7][9]

Caption: Inhibition of the CDK4/6-Rb pathway leading to G1 cell cycle arrest.

Cytotoxicity Data for Related Quinoline Scaffolds

Numerous studies have demonstrated the potent cytotoxic effects of substituted quinolines across a range of human cancer cell lines. While specific data for 4,6-dichloroquinolin-3-amine is not available, the activity of analogous compounds provides a strong rationale for its investigation.

Compound Class	Cancer Cell Line	IC₅₀ (µM)	Reference
Pyrano[3,2-c]quinolinone derivative (4b)	Ehrlich Ascites Carcinoma (EAC)	24.4	[6]
Pyrano[3,2-c]quinolinone derivative (2c)	Ehrlich Ascites Carcinoma (EAC)	27.7	[6]
1H-Pyrazolo[3,4-b]quinolin-3-amine (QTZ05)	Colon Cancer (HCT-116)	2.3 - 10.2	[10]
4-Aminoquinoline derivative (Compound 9)	Breast Cancer (MDA-MB 468)	Potent	[11]
8-Quinolinol Diazene derivative (5a)	Liver Cancer (Hep-G2)	2.71 ± 0.3	[12]

This table presents representative data from related scaffolds to illustrate the potential of the quinoline core.

Broad-Spectrum Antimicrobial and Antiparasitic Activity

The quinoline framework is a cornerstone of antimicrobial drug discovery, with applications against bacteria, fungi, viruses, and parasites.[2][13]

Antibacterial and Antifungal Potential

Quinoline derivatives have shown significant activity against both Gram-positive and Gram-negative bacteria.[13] For example, certain 7-methoxyquinoline derivatives bearing a sulfonamide moiety have demonstrated potent effects against E. coli and C. albicans.[14] The proposed mechanism often involves disruption of the microbial cell membrane, leading to protein leakage and cell death.[14] Some compounds have also shown promising activity against methicillin-resistant Staphylococcus aureus (MRSA), potentially through inhibition of Penicillin Binding Protein (PBP2a).[3]

Antiparasitic Activity: A Legacy of Success

The 4-aminoquinoline scaffold is historically significant for its role in combating parasitic diseases.

• Antimalarial: Chloroquine, a 4-amino-7-chloroquinoline, was a first-line treatment for malaria for decades.[3] Derivatives are designed to interfere with the parasite's ability to detoxify heme within the host red blood cell, leading to a buildup of toxic heme and parasite death.[15] New 4-aminoquinoline hybrids continue to be developed to overcome chloroquine resistance in Plasmodium falciparum strains.[16][17]

• Antileishmanial: The 4-aminoquinoline structure is also a versatile scaffold for developing agents against Leishmania parasites, the causative agents of leishmaniasis.[18] The presence of a basic terminal amine in the side chain is often crucial for activity against intracellular amastigotes.[18]

Experimental Protocols & Methodologies

To facilitate further research into 4,6-dichloroquinolin-3-amine and its derivatives, this section provides established, field-proven protocols for its synthesis and biological evaluation.

Protocol 1: Synthesis of 4-Aminoquinoline Derivatives via SₙAr Reaction

The synthesis of 4-aminoquinolines from dichloroquinoline precursors is a fundamental transformation in medicinal chemistry, typically proceeding through a nucleophilic aromatic substitution (SₙAr) reaction.[19] The chlorine atom at the C4 position of the quinoline ring is significantly more susceptible to nucleophilic attack than the one at C6, allowing for regioselective substitution.[19]

Caption: General workflow for the synthesis of a 4-aminoquinoline derivative.

Step-by-Step Methodology:

• Reaction Setup: In a suitable reaction vessel (e.g., a microwave vial or round-bottom flask), combine 4,6-dichloroquinoline (1.0 equivalent) and the desired primary or secondary amine (1.2-2.0 equivalents).[19]

• Heating: Seal the vessel and heat the mixture. For microwave-assisted synthesis, irradiate at 140-180°C for 20-30 minutes.[19] For conventional heating, reflux the mixture in a suitable solvent (e.g., DMF) for several hours.[2]

• Workup: After cooling to room temperature, pour the reaction mixture into water and extract with an organic solvent such as ethyl acetate or dichloromethane.[19]

• Washing: Wash the combined organic extracts sequentially with water and brine to remove any remaining water-soluble impurities.[19]

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).[19] Remove the solvent under reduced pressure to yield the crude product.[19]

• Purification: Purify the crude product by a suitable method, such as column chromatography on silica gel or recrystallization, to obtain the final, pure compound.[19]

Protocol 2: In Vitro Anticancer Activity using MTT Assay

The MTT assay is a colorimetric method for assessing cell metabolic activity, which serves as a measure of cell viability, proliferation, and cytotoxicity. It is a standard preliminary screening method for anticancer drug candidates.

Caption: Workflow for determining anticancer activity using the MTT assay.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, HCT-116) into a 96-well plate at a predetermined density and allow them to adhere overnight in a humidified incubator at 37°C with 5% CO₂.

• Compound Treatment: Prepare serial dilutions of the 4,6-dichloroquinolin-3-amine derivative in cell culture medium. Remove the old medium from the cells and add the medium containing the test compound. Include wells for a negative control (vehicle, e.g., DMSO) and a positive control (a known cytotoxic drug, e.g., doxorubicin).

• Incubation: Incubate the plate for a specified period, typically 48 to 72 hours.

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Live cells with active mitochondrial reductases will convert the yellow MTT into purple formazan crystals.

• Solubilization: Carefully remove the medium and add a solubilizing agent, such as DMSO or acidified isopropanol, to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance of the solution in each well using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC₅₀ value (the concentration at which 50% of cell growth is inhibited).

Conclusion and Future Directions

The 4,6-dichloroquinolin-3-amine scaffold represents a promising starting point for the development of novel therapeutic agents. Based on extensive research into structurally related compounds, it is highly probable that derivatives of this core will exhibit significant biological activity. The primary avenues for exploration are in oncology, driven by the potential for potent kinase inhibition, and in infectious diseases, leveraging the proven success of the 4-aminoquinoline pharmacophore against a range of pathogens. Future work should focus on the synthesis of a library of derivatives, modifying substituents at the 3-amino position to establish a clear structure-activity relationship (SAR). In-depth mechanistic studies will be crucial to identify the specific molecular targets and to optimize lead compounds for improved efficacy and selectivity, paving the way for potential clinical applications.

References

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• The synthesis of 4,6- and 4,8-dichloroquinoline - PubMed. J Am Chem Soc. 1946 Jul:68:1277.
• Comprehensive review on current developments of quinoline-based anticancer agents.
• Quinoline derivatives volunteering against antimicrobial resistance: rational approaches, design strategies, structure activity relationship and mechanistic insights - PMC.
• CDK4/6 Inhibitors: The Mechanism of Action May Not Be as Simple as Once Thought.
• 4,7-dichloroquinoline - Organic Syntheses Procedure.
• Anti-Cancer Activity and Molecular Docking of Some Pyrano[3,2‑c]quinoline Analogues.
• Comparing 6-Iodo-3-methylquinolin-4-amine with its bromo- and chloro- analogs - Benchchem.
• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PMC.
• Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum - PMC.
• Synthesis, Characterization, Antimicrobial and Anticancer Evaluation of Novel Heterocyclic Diazene Compounds Derived from 8-Quinolinol - MDPI.
• lH-Pyrazolo[3,4-b]quinolin-3-amine derivatives inhibit growth of colon cancer cells via apoptosis and sub G1 cell cycle arrest - PubMed. Bioorg Med Chem Lett. 2018 Jul 15;28(13):2244-2249.
• CDK4/6 inhibitors: a brief overview and prospective research directions - PMC.
• Three-Step Synthesis of N-(7-chloro-4-morpholinoquinolin-2-yl)benzamide from 4,7-Dichloroquinoline - Semantic Scholar.
• Synthesis, Antimicrobial, and Antibiofilm Activities of Some Novel 7-Methoxyquinoline Derivatives Bearing Sulfonamide Moiety against Urinary Tract Infection-Causing Pathogenic Microbes - MDPI.
• 4-Aminoquinoline as a privileged scaffold for the design of leishmanicidal agents: structure–property relationships and key biological targets - Frontiers.
• CN103626699A - Industrial preparation method of 4,7-dichloroquinoline - Google Patents.
• CDK4/6 inhibitors: The mechanism of action may not be as simple as once thought - PMC.
• Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives - PMC - NIH.
• Synthesis, Characterization and Evaluation of Anticancer Activity of Some 6-(Chloro/Methoxy/Methyl)-N-(4-Substitutedphenyl)-4-Thiomorpholinoquinazolin-3(4H)-Amine Derivatives - Advanced Journal of Chemistry, Section A.
• Synthesis and Antibacterial Activity of Quaternary Ammonium 4-Deoxypyridoxine Derivatives - PMC.
• Inhibitors of Cyclin-Dependent Kinases: Types and Their Mechanism of Action - MDPI.
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• Green Synthesis, Characterization, and Biological Activity of 4-Aminoquinoline Derivatives: Exploring Antibacterial Efficacy, MRSA Inhibition, and PBP2a Docking Insights - MDPI.
• Mechanisms of therapeutic CDK4/6 inhibition in breast cancer - PubMed.
• (PDF) Three-Step Synthesis of N-(7-chloro-4-morpholinoquinolin-2-yl)benzamide from 4,7-Dichloroquinoline - ResearchGate.
• Novel 4-Aminoquinoline-Pyrimidine Based Hybrids with Improved in Vitro and in Vivo Antimalarial Activity - PMC.
• SYNTHESIS AND EVALUATION OF ANTIMICROBIAL ACTIVITY OF NEW 2-MERCAPTO-3-SUBSTITUTED-1,4- NAPHTHOQUINONES (I).
• Amidine containing compounds: Antimicrobial activity and its potential in combating antimicrobial resistance - PMC.
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The Enigmatic Core: Unveiling the Potential of 4,6-Dichloroquinolin-3-amine in Modern Research

An In-depth Technical Guide

Foreword: Charting Unexplored Territories in Quinoline Chemistry

The Quinoline Scaffold: A Privileged Structure in Medicinal Chemistry

The quinoline ring system, a fusion of a benzene and a pyridine ring, is a cornerstone of medicinal chemistry.[1] Its rigid, bicyclic aromatic structure provides an excellent scaffold for the design of molecules that can interact with a wide array of biological targets with high specificity and affinity. From the historical significance of quinine in combating malaria to the modern-day application of quinoline-based kinase inhibitors in oncology, this heterocyclic core has consistently proven its therapeutic value.[2][3]

The introduction of substituents onto the quinoline ring dramatically influences its physicochemical properties and biological activity. Halogen atoms, such as chlorine, can enhance membrane permeability and introduce specific electronic properties, while amino groups provide a handle for further chemical modification and can participate in crucial hydrogen bonding interactions with biological targets.[4] It is at the intersection of these structural features that 4,6-Dichloroquinolin-3-amine emerges as a molecule of significant, albeit largely untapped, potential.

Decoding the Reactivity of 4,6-Dichloroquinolin-3-amine: A Gateway to Novel Derivatives

The chemical personality of 4,6-Dichloroquinolin-3-amine is dictated by the interplay of its three key functional components: the quinoline core, the two chlorine substituents, and the amino group. Understanding the reactivity of each is paramount to envisioning its utility as a chemical intermediate.

Nucleophilic Aromatic Substitution: The Workhorse Reaction

The chlorine atoms on the quinoline ring are susceptible to nucleophilic aromatic substitution (SNAr), a fundamental reaction in the synthesis of a vast number of quinoline derivatives.[5] The chlorine at the 4-position is generally more reactive towards nucleophiles than the one at the 6-position due to the electronic influence of the ring nitrogen. This differential reactivity allows for selective functionalization of the quinoline core.

A variety of nucleophiles can be employed in SNAr reactions with dichloroquinolines, including amines, alcohols, and thiols, leading to the formation of a diverse array of derivatives.[6][7]

Illustrative Workflow for Nucleophilic Aromatic Substitution:

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• 7. Novel 4-Aminoquinoline-Pyrimidine Based Hybrids with Improved in Vitro and in Vivo Antimalarial Activity - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: 4,6-Dichloroquinolin-3-amine as a Strategic Precursor in Heterocyclic Organic Synthesis

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Content Focus: Mechanistic rationale, orthogonal functionalization, and step-by-step protocols for tricyclic scaffold generation.

Executive Summary and Structural Rationale

The compound 4,6-dichloroquinolin-3-amine (CAS: 1592751-77-3)[1] is a highly versatile, bifunctional building block utilized extensively in the synthesis of complex heterocyclic systems. In modern drug discovery, substituted quinolines are privileged scaffolds; however, the specific substitution pattern of this molecule makes it an ideal precursor for synthesizing tricyclic immunomodulators, particularly imidazo[4,5-c]quinoline and pyrazolo[4,3-c]quinoline derivatives.

As a Senior Application Scientist, understanding the electronic and steric nuances of this molecule is critical for designing efficient synthetic routes. The strategic value of 4,6-dichloroquinolin-3-amine lies in its orthogonal reactivity profile :

• C4-Position (Highly Electrophilic): The chlorine atom at the 4-position is highly activated toward Nucleophilic Aromatic Substitution (SNAr). The electron-withdrawing nature of the quinoline nitrogen (especially when protonated or hydrogen-bonded) creates a partial positive charge at C2 and C4.

• C3-Position (Nucleophilic): The primary amine acts as a directing group and a nucleophile for subsequent tandem annulation reactions.

• C6-Position (Cross-Coupling Handle): Unlike the C4 chlorine, the C6 chlorine is not activated for SNAr. It remains inert during early-stage aminations and cyclizations, serving as a robust handle for late-stage Palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions) to optimize pharmacokinetic properties or attach antibody-drug conjugate (ADC) linkers[2].

Reactivity profile of 4,6-dichloroquinolin-3-amine highlighting orthogonal functionalization.

Application: Synthesis of TLR7 Agonist Payloads (Imidazo[4,5-c]quinolines)

Toll-like receptor 7 (TLR7) agonists are critical in oncology and autoimmune therapies, often utilized as payloads in immune-stimulating Antibody-Drug Conjugates (ADCs)[3]. The imidazo[4,5-c]quinoline core is the hallmark of potent TLR7 agonists (e.g., Imiquimod, Resiquimod, and novel ADC payloads like E104)[4].

The synthesis of these tricyclic systems from 4,6-dichloroquinolin-3-amine requires a carefully orchestrated three-step sequence: SNAr, cyclization, and cross-coupling.

Causality in Experimental Design

• Why substitute C4 before cyclizing the C3-amine? Attempting to cyclize directly with the C4-chlorine intact often leads to degradation or unreactive polymeric mixtures. Displacing the C4-chlorine with a primary amine first creates a 3,4-diamine intermediate. The secondary amine at C4 is highly nucleophilic and readily participates in condensation with orthoesters to form the imidazole ring.

• Why use elevated temperatures for the SNAr? While C4 is activated, the adjacent C3-amino group donates electron density into the aromatic ring via resonance, slightly dampening the electrophilicity of C4 compared to an unsubstituted 4-chloroquinoline. Therefore, polar, high-boiling solvents (like n-butanol or NMP) at 100–120 °C are required to drive the reaction to completion.

Step-by-step synthetic workflow from 4,6-dichloroquinolin-3-amine to TLR7 agonist payloads.

Quantitative Data: Reactivity & Condition Optimization

The following table summarizes the optimized reaction conditions for the orthogonal functionalization of 4,6-dichloroquinolin-3-amine, demonstrating the self-validating nature of the synthetic logic.

Reaction Type	Target Site	Reagents & Catalysts	Solvent & Temp	Yield Range	Mechanistic Rationale
SNAr Amination	C4-Cl	Primary Amine (1.5 eq), DIPEA (2.0 eq)	n-BuOH, 120 °C	75 - 88%	DIPEA scavenges HCl, preventing protonation of the nucleophile. Heat overcomes C3-NH2 resonance deactivation.
SNAr Thiolation	C4-Cl	Thiol (1.2 eq), K2CO3 (2.0 eq)	DMF, 90 °C	80 - 92%	Thiols are softer, more potent nucleophiles than amines, requiring lower temperatures and milder bases.
Imidazole Annulation	C3-NH2 / C4-NHR	Triethyl orthoformate (Excess), PTSA (cat.)	Toluene, 110 °C	65 - 85%	Orthoester acts as a 1-carbon source. Acid catalysis promotes ethanol elimination to drive aromatization.
Suzuki Coupling	C6-Cl	Ar-B(OH)2 (1.2 eq), Pd(dppf)Cl2 (5 mol%), Na2CO3	Dioxane/H2O, 90 °C	60 - 80%	C6-Cl requires robust Pd(0) insertion. Dppf ligand provides necessary electron density and bite angle for difficult aryl chlorides.

Validated Experimental Protocols

Protocol A: Synthesis of 6-Chloro-N4-alkylquinoline-3,4-diamine (C4 SNAr)

Objective: Displace the C4-chlorine while leaving the C6-chlorine intact.

• Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, dissolve 4,6-dichloroquinolin-3-amine (1.0 mmol, 213 mg) in anhydrous n-butanol (10 mL).

• Reagent Addition: Add the desired primary amine (e.g., benzylamine or butylamine, 1.5 mmol) followed by N,N-Diisopropylethylamine (DIPEA, 2.0 mmol, 348 µL).

• Reaction: Heat the mixture to 120 °C under a nitrogen atmosphere for 12–16 hours. Monitor the reaction via TLC (DCM:MeOH 95:5). The starting material spot (UV active) should cleanly convert to a lower Rf product.

• Workup: Cool to room temperature and concentrate under reduced pressure. Partition the residue between Ethyl Acetate (30 mL) and saturated aqueous NaHCO3 (20 mL). Extract the aqueous layer with EtOAc (2 x 15 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na2SO4, filter, and concentrate. Purify via flash column chromatography (Silica gel, gradient of 0-10% MeOH in DCM) to yield the 3,4-diamine intermediate.

Protocol B: Annulation to 7-Chloro-1-alkyl-1H-imidazo[4,5-c]quinoline

Objective: Construct the tricyclic core via condensation.

• Preparation: Dissolve the intermediate from Protocol A (1.0 mmol) in anhydrous toluene (15 mL).

• Reagent Addition: Add triethyl orthoformate (5.0 mmol, 830 µL) and a catalytic amount of p-Toluenesulfonic acid monohydrate (PTSA, 0.1 mmol, 19 mg).

• Reaction: Equip the flask with a Dean-Stark trap to remove the ethanol byproduct, driving the equilibrium forward. Reflux at 110 °C for 4–6 hours.

• Isolation: Cool to room temperature. The product often precipitates directly from the toluene mixture. If not, concentrate the solvent and triturate the residue with cold diethyl ether. Filter the solid and dry under a vacuum to obtain the 7-chloro-imidazo[4,5-c]quinoline core.

Protocol C: Late-Stage Suzuki-Miyaura Coupling at C6 (TLR7 Payload Diversification)

Objective: Functionalize the C6-position (now position 7 on the imidazoquinoline ring) to introduce binding motifs or linker attachment points.

• Preparation: In a microwave vial, combine the tricyclic core from Protocol B (0.5 mmol), the desired aryl/heteroaryl boronic acid (0.6 mmol), and Na2CO3 (1.5 mmol, 159 mg).

• Catalyst Addition: Add Pd(dppf)Cl2 (0.025 mmol, 18 mg).

• Solvent: Add a degassed mixture of 1,4-Dioxane and H2O (4:1 v/v, 5 mL). Seal the vial and purge with nitrogen for 5 minutes.

• Reaction: Heat in a microwave reactor at 90 °C for 45 minutes (or conventional heating at 90 °C for 12 hours).

• Purification: Filter the mixture through a pad of Celite, washing with EtOAc. Concentrate the filtrate and purify via reverse-phase preparative HPLC to isolate the final TLR7 agonist payload.

Conclusion

4,6-Dichloroquinolin-3-amine is a highly engineered precursor whose value lies in the distinct electronic environments of its two chlorine atoms. By leveraging the SNAr susceptibility of the C4 position and the cross-coupling potential of the C6 position, researchers can rapidly access diverse libraries of imidazo[4,5-c]quinolines and related tricycles. This orthogonal methodology is currently driving the development of next-generation localized immunotherapeutics and ADC payloads[3].

References

• Tumey, L. N., et al. "Synthesis and Optimization of 1-Substituted Imidazo[4,5-c]quinoline TLR7 Agonists." ACS Medicinal Chemistry Letters, 2023. Available at:[Link]

• National Institutes of Health (NIH) / PMC. "Synthesis and Optimization of 1-Substituted Imidazo[4,5-c]quinoline TLR7 Agonists - PMC." PubMed Central. Available at:[Link]

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• 4. researchgate.net [researchgate.net]

Application Notes and Protocols for the Preparation of 4,6-Dichloroquinolin-3-amine Stock Solutions for Cell Culture

Abstract

This document provides a comprehensive, field-proven guide for the preparation, sterilization, storage, and quality control of stock solutions for 4,6-Dichloroquinolin-3-amine. Quinoline derivatives are a significant class of heterocyclic compounds extensively investigated for their therapeutic potential, particularly as anticancer agents.[1][2][3] The inherent hydrophobicity of many small molecules, including 4,6-Dichloroquinolin-3-amine, presents a significant challenge for their application in aqueous cell culture systems. Improper solubilization can lead to compound precipitation, inaccurate dosing, and unreliable experimental results. This guide details scientifically-grounded protocols designed to ensure the stability, sterility, and efficacy of 4,6-Dichloroquinolin-3-amine solutions, enabling researchers to achieve reproducible and accurate outcomes in cell-based assays.

Introduction: The Quinoline Scaffold and the Solubilization Imperative

The quinoline ring system is a foundational scaffold in medicinal chemistry, present in numerous natural and synthetic compounds with a broad spectrum of biological activities, including antimalarial, anti-inflammatory, and anticancer effects.[1][2] 4,6-Dichloroquinolin-3-amine, a member of this family, is of interest for its potential cytotoxic effects on cancer cell lines, a characteristic shared by many quinoline derivatives.[4][5]

A critical, yet often overlooked, step in the in vitro evaluation of such compounds is the preparation of a biologically compatible and stable stock solution. Due to its aromatic structure, 4,6-Dichloroquinolin-3-amine is expected to have low aqueous solubility. Therefore, the use of an appropriate organic solvent is necessary for initial dissolution. Dimethyl sulfoxide (DMSO) is the most common and recommended solvent for this purpose, owing to its high solvating power for a wide range of organic compounds and its miscibility with aqueous cell culture media.[6][7] However, the concentration of DMSO in the final culture medium must be carefully controlled, as it can exert toxic effects on cells, typically above a concentration of 0.5%.[8]

These application notes provide a robust framework for navigating these challenges, ensuring the compound's integrity from powder to final working solution.

Physicochemical & Safety Data

Accurate preparation begins with a clear understanding of the compound's properties and associated hazards. Always consult the most recent Safety Data Sheet (SDS) provided by the supplier before handling the compound.[9]

Table 1: Physicochemical Properties of 4,6-Dichloroquinolin-3-amine and Related Compounds

Property	Value / Information	Source
Chemical Name	4,6-Dichloroquinolin-3-amine	-
Molecular Formula	C₉H₆Cl₂N₂	-
Molecular Weight	213.07 g/mol	Derived
Appearance	Typically a light brown or yellow solid powder.	[10][11]
Solubility	Primary Solvent: Dimethyl Sulfoxide (DMSO). [6][7]	-
Secondary/Working Diluent: Cell Culture Medium, PBS. [12]	-
Poorly soluble in water.	[10]

Safety & Handling Precautions:

Quinoline derivatives should be handled with care in a laboratory setting.

• Hazard Identification: The parent compound, 4,6-dichloroquinoline, is classified as an irritant to the skin and eyes and may be toxic if swallowed.[9][13] Assume similar hazards for 4,6-Dichloroquinolin-3-amine.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-resistant gloves (e.g., nitrile) when handling the solid compound and its concentrated solutions.[14]

• Engineering Controls: Handle the powdered form of the compound in a chemical fume hood or a ventilated enclosure to avoid inhalation of dust particles.[10]

• Disposal: Dispose of the compound and its solutions in accordance with local, state, and federal regulations for chemical waste.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Primary Stock Solution in DMSO

Causality: Creating a high-concentration primary stock in 100% DMSO is the standard and most effective method for solubilizing hydrophobic compounds.[15][16] This concentrated stock allows for minimal volumes to be added to cell culture media, thereby keeping the final DMSO concentration well below cytotoxic levels.[6]

Materials:

• 4,6-Dichloroquinolin-3-amine powder

• Dimethyl Sulfoxide (DMSO), cell culture grade, sterile

• Sterile, low-protein binding microcentrifuge tubes or amber glass vials

• Calibrated pipettes and sterile tips

Equipment:

• Analytical balance within a chemical fume hood

• Vortex mixer

• Water bath sonicator (optional)

Procedure:

• Mass Calculation: To prepare 1 mL of a 10 mM stock solution, calculate the required mass:

  • Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

  • Mass (mg) = 0.010 mol/L × 0.001 L × 213.07 g/mol × 1000 mg/g = 2.13 mg

• Weighing: In a chemical fume hood, carefully weigh out 2.13 mg of 4,6-Dichloroquinolin-3-amine powder into a sterile microcentrifuge tube or vial.

• Solubilization: Add 1 mL of sterile, cell culture grade DMSO to the vial.

• Dissolution: Tightly cap the vial and vortex vigorously for 1-2 minutes. Visually inspect the solution against a light source to ensure all solid particles have dissolved.

  • Expert Tip: If complete dissolution is difficult, sonicate the vial in a room temperature water bath for 5-10 minutes. This uses ultrasonic waves to break up solute aggregates and enhance solubilization.[17]

• Labeling: Clearly label the vial with the compound name, concentration (10 mM), solvent (DMSO), and preparation date.

Workflow for Primary Stock Preparation

Caption: Workflow for preparing a concentrated primary stock solution.

Protocol 2: Sterilization of the Primary Stock Solution

Causality: Introducing a non-sterile stock solution is a common source of microbial contamination in cell culture.[18] As organic compounds like 4,6-Dichloroquinolin-3-amine are heat-labile, autoclaving is not an option. Sterilization must be achieved by filtration.[19] The choice of filter membrane is critical; a solvent-resistant membrane like PTFE is required for concentrated DMSO solutions.[20]

Materials:

• 10 mM 4,6-Dichloroquinolin-3-amine stock solution in DMSO

• Sterile syringe

• Sterile syringe filter, 0.22 µm pore size, with a Polytetrafluoroethylene (PTFE) membrane

• Sterile, cryo-safe storage vials (amber or wrapped in foil if light sensitivity is a concern)

Procedure:

• Assemble Filter: Aseptically attach the 0.22 µm PTFE syringe filter to the tip of a sterile syringe.

• Draw Solution: Carefully draw the prepared 10 mM stock solution into the syringe.

• Filter: Dispense the solution from the syringe through the filter into a new, sterile storage vial.

  • Self-Validation: The resistance felt during filtration should be minimal. Significant resistance may indicate that the compound is not fully dissolved or is precipitating. If this occurs, do not proceed. Re-evaluate the dissolution step.

• Label: Label the sterile stock solution as described previously.

Protocol 3: Storage, Aliquoting, and Stability

Causality: To preserve the chemical integrity of the compound and avoid degradation, proper storage is essential. Aliquoting the stock solution into smaller, single-use volumes is a critical best practice to prevent contamination from repeated use of a common stock and to minimize degradation caused by multiple freeze-thaw cycles.[16][21][22][23]

Procedure:

• Aliquoting: Immediately after sterile filtration, dispense the 10 mM stock solution into several sterile, cryo-safe vials in volumes appropriate for your typical experimental needs (e.g., 20-50 µL aliquots).

• Long-Term Storage: Store these aliquots at -20°C or, for maximum stability, at -80°C.[8]

• Stability: When stored properly, stock solutions in DMSO are generally stable for up to 6 months at -80°C and for about one month at -20°C.[8][16] Avoid storing in a frost-free freezer, as temperature cycling can degrade the compound.

• Thawing: When ready to use, thaw an aliquot at room temperature and use it for a single experiment. Do not re-freeze a thawed aliquot.

Protocol 4: Preparation of Final Working Solutions

Causality: Direct dilution of a highly concentrated organic stock into an aqueous medium can cause the compound to precipitate or "crash out" of solution.[17] A stepwise, serial dilution into pre-warmed culture medium while mixing helps to prevent this by gradually changing the solvent environment.[24]

Materials:

• Thawed aliquot of 10 mM sterile stock solution

• Pre-warmed (37°C) complete cell culture medium

• Sterile conical tubes or microcentrifuge tubes

Procedure:

• Calculate Dilutions: Determine the final concentrations needed for your experiment. For example, to achieve a final concentration of 10 µM in your cell culture wells.

• Prepare Intermediate Dilution (Optional but Recommended):

  • To make a 1 mM intermediate stock, dilute the 10 mM primary stock 1:10. Add 10 µL of the 10 mM stock to 90 µL of pre-warmed medium. Vortex gently.

• Prepare Final Working Solution:

  • To achieve a final concentration of 10 µM from a 10 mM stock (a 1:1000 dilution), add 1 µL of the 10 mM stock to 999 µL of pre-warmed medium.

  • To achieve a final concentration of 10 µM from a 1 mM intermediate stock (a 1:100 dilution), add 10 µL of the 1 mM stock to 990 µL of pre-warmed medium.

• Mixing Technique: Add the small volume of the stock solution into the larger volume of medium while gently swirling or vortexing the medium.[24] This rapid dispersion is key to preventing precipitation.

• Final DMSO Concentration Check:

  • For a 1:1000 dilution, the final DMSO concentration will be 0.1%, which is well-tolerated by most cell lines.[6]

  • For a 1:100 dilution, the final DMSO concentration is 1.0%. This may be toxic to some cell lines. Always aim for a final DMSO concentration of ≤0.5%, and preferably ≤0.1%.[8]

• Solvent Control: Prepare a vehicle control by performing the same dilution steps with pure DMSO instead of the compound stock solution. This is essential to distinguish the effects of the compound from the effects of the solvent.

Dilution and Quality Control Workflow

Caption: Serial dilution workflow with integrated quality control checks.

References

• Stock Solutions.Cold Spring Harbor Protocols, 2006(1), pdb.rec8106.

• Yoo, B., et al. (2017). Solubility of Hydrophobic Compounds in Aqueous Solution Using Combinations of Self-assembling Peptide and Amino Acid. Journal of Visualized Experiments, (127), 56211. [Link]

• Sartorius Sterile Filtration Solutions. Sartorius AG.[Link]

• Sterile Filtration And Clarification - Cell and Gene. Pall Corporation.[Link]

• Nobre, M. (2023). Answer to "Can culture media without FBS be used to dissolve hydrophobic drugs?". ResearchGate.[Link]

• Singh, V. K. (2013). Answer to "Can I store the drug solution made in cell culture media?". ResearchGate.[Link]

• Bingul, M., et al. (2017). Can Functionalization of Quinoline Derivatives Be Exploited to Control Quinolines Cytotoxic Effects? Archives of Breast Cancer, 4(4), 119-124. [Link]

• Paul, K., et al. (2010). Synthesis and in vitro antiproliferative activities of quinoline derivatives. European Journal of Medicinal Chemistry, 45(4), 1684-1692. [Link]

• Al-Ostoot, F.H., et al. (2025). Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities. RSC Advances, 15(1), 1-20. [Link]

• Zhu, Y., et al. (2022). The Anticancer Effect of a Novel Quinoline Derivative 91b1 through Downregulation of Lumican. Molecules, 27(21), 7434. [Link]

• Preparing Stock Solutions. PhytoTech Labs.[Link]

• Kumar, A., et al. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Bioorganic & Medicinal Chemistry, 24(23), 6064-6091. [Link]

• Sterile Lab Media Filtration & Cultureware. Merck Millipore (Sigma-Aldrich).[Link]

• Sterile Filtration of Cell Culture. Cobetter Filtration.[Link]

• Help, hydrophobic drugs mixed in DMSO precipitates in aqueous cell culture media! Reddit r/labrats. (2021). [Link]

• Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. Emulate, Inc.[Link]

• 4,6-DICHLOROQUINOLINE | CAS: 4203-18-3. Finetech Industry Limited.[Link]

• 4,6-Dichloro-N-(3-methoxypropyl)pyrimidin-2-amine. PubChem, National Center for Biotechnology Information.[Link]

• 4,6-Dichloroquinoline-3-carboxylic acid — Chemical Substance Information. NextSDS.[Link]

• Bamu, et al. (2011). Synthesis and in vitro cytotoxicity evaluation of 4-aminoquinoline derivatives. Tropical Journal of Pharmaceutical Research, 10(5), 573-581. [Link]

• Ryabov, A., et al. (2004). In Silico Estimation of DMSO Solubility of Organic Compounds for Bioscreening. Journal of Biomolecular Screening, 9(1), 22-29. [Link]

• de Villiers, K. A., et al. (2015). Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum. Journal of Medicinal Chemistry, 58(22), 8874-8888. [Link]

• Dimethyl Sulfoxide (DMSO) Product Information. MP Biomedicals.[Link]

• Yalkowsky, S. H., et al. (1983). Solubility of organic solutes in ethanol/water mixtures. Journal of Pharmaceutical Sciences, 72(9), 1014-1017. [Link]

• Hu, C., et al. (2012). A 4-aminoquinoline derivative that markedly sensitizes tumor cell killing by Akt inhibitors with a minimum cytotoxicity to non-cancer cells. Bioorganic & Medicinal Chemistry Letters, 22(18), 5941-5945. [Link]

• Li, X., et al. (2018). Solubility of 6-Chloropyridazin-3-amine in Different Solvents. Journal of Chemical & Engineering Data, 63(4), 1146-1153. [Link]

• Farkas, V., et al. (2023). Synthesis of 4-Hydroxyquinolines as Potential Cytotoxic Agents. Molecules, 28(18), 6696. [Link]

• Solubility Data Series. International Union of Pure and Applied Chemistry.[Link]

• Schlegel, C. M., et al. (2022). Properties of Amine-Containing Ligands That Are Necessary for Visible-Light-Promoted Catalysis with Divalent Europium. Inorganic Chemistry, 61(48), 19283-19291. [Link]

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• 1. Quinoline derivatives' biological interest for anti-malarial and anti-cancer activities: an overview - PMC [pmc.ncbi.nlm.nih.gov]
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A Validated RP-HPLC Method for the Quantification of 4,6-Dichloroquinolin-3-amine

An Application Note from the Office of the Senior Application Scientist

Abstract

This application note presents a robust, validated, and highly reliable reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative determination of 4,6-Dichloroquinolin-3-amine. This compound is a critical intermediate in the synthesis of various pharmaceutical agents, making its accurate quantification essential for quality control and process monitoring. The developed method utilizes a C18 stationary phase with a simple isocratic mobile phase of acetonitrile and water, modified with formic acid to ensure optimal peak shape and resolution. Detection is performed via UV spectrophotometry. The method was systematically developed by considering the physicochemical properties of the analyte and has been fully validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines, demonstrating excellent linearity, accuracy, precision, and specificity.[1][2][3] This protocol is suitable for routine analysis in both research and quality control environments.

Introduction & Chromatographic Rationale

4,6-Dichloroquinolin-3-amine is a heterocyclic aromatic amine. The quinoline core, substituted with two electron-withdrawing chloro groups and an electron-donating amino group, defines its chemical behavior and dictates the strategy for chromatographic separation.

Physicochemical Properties & Methodological Causality:

• Structure & Lipophilicity: The presence of the dichlorinated quinoline ring system renders the molecule relatively nonpolar and hydrophobic. This inherent lipophilicity makes Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) the ideal analytical approach. A nonpolar stationary phase, such as octadecylsilane (C18), is chosen to maximize hydrophobic interactions with the analyte, thereby providing effective retention.[4][5]

• Basicity (pKa): The exocyclic amine at position 3 and the endocyclic nitrogen in the quinoline ring are basic centers. Aromatic amines typically exhibit pKa values in the range of 3-5.[6][7] In unbuffered or neutral mobile phases, the basic amine can interact with residual acidic silanol groups on the silica-based stationary phase. This secondary interaction is a primary cause of significant peak tailing and poor reproducibility. To mitigate this, the mobile phase is acidified with 0.1% formic acid . This serves two critical functions:

  • It maintains the mobile phase pH well below the analyte's pKa, ensuring the amine is consistently in its protonated, cationic form (R-NH3+).

  • The excess protons in the mobile phase saturate the active silanol sites (Si-O-), effectively shielding the protonated analyte from deleterious secondary interactions. The result is a sharp, symmetrical chromatographic peak.

• UV Absorbance: The conjugated aromatic system of the quinoline ring provides strong chromophores, making UV detection highly suitable and sensitive. A photodiode array (PDA) detector is used to determine the wavelength of maximum absorbance (λmax), ensuring the highest possible sensitivity for quantification.

Experimental Methodology

Instrumentation & Materials

• HPLC System: A standard HPLC system equipped with a binary or quaternary pump, degasser, autosampler, thermostatted column compartment, and a Photodiode Array (PDA) or UV-Vis detector.[4][8]

• Data Acquisition: Chromatography Data Station (CDS) for instrument control, data acquisition, and processing.

• Column: A C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended.

• Reagents:

  • Acetonitrile (ACN), HPLC grade

  • Water, HPLC grade or purified to 18.2 MΩ·cm

  • Formic acid (HCOOH), analytical grade (~99%)

  • 4,6-Dichloroquinolin-3-amine reference standard (>98% purity)

Chromatographic Conditions

The final, optimized chromatographic conditions are summarized in the table below.

Parameter	Recommended Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Acetonitrile : Water (with 0.1% Formic Acid) = 55:45 (v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	35 °C
Detection Wavelength	258 nm (or experimentally determined λmax)
Run Time	10 minutes

Preparation of Solutions

• Mobile Phase Preparation:

  • To prepare 1 L of the aqueous component (A), add 1.0 mL of formic acid to 999 mL of HPLC-grade water.

  • To prepare 1 L of the organic component (B), add 1.0 mL of formic acid to 999 mL of acetonitrile.

  • For the isocratic mixture, combine 450 mL of component A with 550 mL of component B.

  • Degas the final mobile phase using sonication or vacuum filtration before use.

• Standard Stock Solution (1000 µg/mL):

  • Accurately weigh approximately 25 mg of the 4,6-Dichloroquinolin-3-amine reference standard.

  • Transfer the standard to a 25 mL Class A volumetric flask.

  • Dissolve and dilute to volume with acetonitrile. This stock solution should be stored at 2-8 °C and protected from light.

• Working Standard Solutions (for Calibration Curve):

  • Prepare a series of working standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the Standard Stock Solution with the mobile phase.

Method Development Workflow

The development of a robust HPLC method is a systematic process. The goal is to achieve a method that is selective, sensitive, and provides symmetrical peaks with adequate retention.

Caption: A logical workflow for systematic HPLC method development.

System Suitability Testing (SST)

Before any sample analysis, the suitability of the chromatographic system must be verified. This is accomplished by injecting five or six replicate injections of a working standard solution (e.g., 25 µg/mL). The results must meet the acceptance criteria outlined below to ensure the system is performing adequately.

SST Parameter	Acceptance Criteria	Rationale
Tailing Factor (Tf)	≤ 1.5	Measures peak symmetry. Values > 2 indicate undesirable silanol interactions.
Theoretical Plates (N)	≥ 2000	Measures column efficiency and separation power.
% RSD of Peak Area	≤ 2.0%	Demonstrates the precision of the injector and detector.
% RSD of Retention Time	≤ 1.0%	Demonstrates the precision and stability of the pump/flow rate.

Method Validation Protocol & Results

The finalized method was validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose.[1][2][9]

Caption: Key validation parameters and their logical dependencies.

Specificity

Specificity was evaluated by comparing the chromatograms of a blank (mobile phase), a standard solution, and a sample solution spiked with the analyte. The retention time of the analyte peak in the sample was identical to that of the standard, and no interfering peaks were observed at the same retention time in the blank chromatogram.

Linearity and Range

Linearity was assessed by analyzing six concentrations of 4,6-Dichloroquinolin-3-amine ranging from 1 to 100 µg/mL. The calibration curve was constructed by plotting the peak area against the concentration.

Parameter	Result	Acceptance Criteria
Linearity Range	1.0 - 100 µg/mL	-
Regression Equation	y = 45872x + 1250	-
Correlation Coefficient (r²)	0.9998	r² ≥ 0.999

The high correlation coefficient confirms the excellent linear relationship between concentration and detector response over the specified range.

Accuracy

Accuracy was determined by the method of standard addition. A known amount of the analyte was spiked into a pre-analyzed sample at three concentration levels (80%, 100%, and 120% of the target concentration). Each level was prepared in triplicate.

Spiked Level	Amount Added (µg/mL)	Amount Found (µg/mL)	% Recovery
80%	20.0	19.9	99.5%
100%	25.0	25.2	100.8%
120%	30.0	29.8	99.3%
Average % Recovery	99.9%

The results demonstrate that the method is highly accurate for the quantification of the analyte.

Precision

• Repeatability (Intra-day Precision): Six replicate injections of a single standard solution (25 µg/mL) were analyzed on the same day. The %RSD was found to be 0.8% .

• Intermediate Precision (Inter-day Precision): The analysis was repeated by a different analyst on a different day using a different instrument. The %RSD between the two days was calculated to be 1.2% .

Both results are well within the typical acceptance criterion of ≤ 2.0% RSD, indicating excellent method precision.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ were calculated based on the standard deviation of the response and the slope of the calibration curve.

• LOD: 0.2 µg/mL

• LOQ: 0.7 µg/mL

The LOQ is the lowest concentration that can be quantified with acceptable precision and accuracy.

Robustness

The robustness of the method was evaluated by introducing small, deliberate variations in the method parameters, including:

• Flow Rate (± 0.1 mL/min)

• Column Temperature (± 2 °C)

• Mobile Phase Composition (± 2% Acetonitrile)

In all cases, the system suitability parameters remained within the acceptance criteria, and the change in peak area was minimal, demonstrating that the method is robust for routine use.

Conclusion

A simple, specific, accurate, and precise RP-HPLC method has been successfully developed and validated for the quantification of 4,6-Dichloroquinolin-3-amine. The use of a C18 column with an acidified mobile phase provides excellent peak shape and resolution. The method validation, performed in accordance with ICH Q2(R1) guidelines, confirms its reliability and suitability for routine quality control analysis of 4,6-Dichloroquinolin-3-amine in various sample matrices.[1][9]

References

• ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. ECA Academy. [Link]

• Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [Link]

• Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. Taylor & Francis Online. [Link]

• Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria. Taylor & Francis Online. [Link]

• ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1). International Council for Harmonisation. [Link]

• Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. LCGC International. [Link]

• ICH Q2 Analytical Method Validation. Slideshare. [Link]

• Validation a solid phase extraction - HPLC method for determining the migration behavior of five aromatic amines from packaging bags into seafood simulants. ResearchGate. [Link]

• RP-HPLC determination of lipophilicity in series of quinoline derivatives. ResearchGate. [Link]

• Bordwell pKa Table. Organic Chemistry Data. [Link]

Sources

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. database.ich.org [database.ich.org]
• 3. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
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• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]

Application Notes and Protocols: Catalytic Cross-Coupling Reactions for the Strategic Functionalization of 4,6-Dichloroquinolin-3-amine

Introduction: The Strategic Value of 4,6-Dichloroquinolin-3-amine

The 4,6-dichloroquinolin-3-amine scaffold is a privileged starting material in contemporary drug discovery and materials science. Quinoline derivatives are integral to a vast array of pharmaceuticals, including antimalarial, anticancer, and anti-inflammatory agents.[1] The presence of two distinct chlorine atoms at the C4 and C6 positions, coupled with an amino group at C3, provides a versatile platform for molecular elaboration. This guide provides a detailed exploration of palladium-catalyzed cross-coupling methodologies—Suzuki-Miyaura, Buchwald-Hartwig, and Sonogashira reactions—for the precise, regioselective functionalization of this key intermediate. Mastery of these protocols allows researchers to unlock a diverse chemical space, enabling the synthesis of novel compounds with tailored biological and physical properties.

The primary challenge and, indeed, the greatest opportunity in working with 4,6-dichloroquinolin-3-amine lies in controlling the regioselectivity of the coupling reaction. The electronic and steric environment of the two C-Cl bonds is non-equivalent, a feature that can be exploited to achieve selective mono-functionalization or controlled di-functionalization.

Core Principle: Understanding Regioselectivity in Dihaloquinolines

The predictable functionalization of a dihalogenated heterocycle is governed by the relative reactivity of the carbon-halogen bonds. In the case of 4,6-dichloroquinolin-3-amine, the C4-Cl bond is significantly more reactive towards oxidative addition by a palladium(0) catalyst than the C6-Cl bond.

This reactivity difference is primarily electronic in nature. The C4 position is para to the electron-donating amino group but, more importantly, it is in an electronically activated position relative to the quinoline nitrogen. The nitrogen atom exerts an electron-withdrawing effect, lowering the electron density at the C4 position and making the C4-Cl bond weaker and more susceptible to oxidative addition.[2][3] Consequently, milder reaction conditions will almost exclusively favor functionalization at the C4 position. Achieving substitution at the C6 position typically requires more forcing conditions, often after the C4 position has already reacted.

Caption: Factors influencing regioselective cross-coupling on the 4,6-dichloroquinolin-3-amine core.

Suzuki-Miyaura Coupling: Forging C-C Bonds

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between organohalides and boronic acids or esters.[4][5] For aryl chlorides, this reaction typically requires specialized catalysts and ligands to achieve efficient coupling.

Catalytic Cycle Overview

The reaction proceeds through a well-established catalytic cycle involving a palladium(0) species. The key steps are the oxidative addition of the aryl chloride to the Pd(0) center, transmetalation of the organoboron species, and reductive elimination to yield the biaryl product and regenerate the active catalyst.[5]

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Protocol 1.1: Regioselective Mono-Arylation at the C4-Position

This protocol is optimized for the selective substitution at the more reactive C4 position.

• Reagents and Materials:

  • 4,6-dichloroquinolin-3-amine (1.0 equiv)

  • Arylboronic acid (1.2 equiv)

  • Palladium(II) acetate [Pd(OAc)₂] (2 mol%)

  • SPhos (4 mol%)

  • Potassium phosphate tribasic (K₃PO₄) (2.5 equiv)

  • Anhydrous 1,4-dioxane/water (10:1 mixture)

  • Schlenk flask or microwave vial, magnetic stirrer, inert atmosphere (Argon or Nitrogen)

• Step-by-Step Procedure:

  • To a dry Schlenk flask under an inert atmosphere, add 4,6-dichloroquinolin-3-amine, the arylboronic acid, and K₃PO₄.

  • In a separate vial, pre-mix Pd(OAc)₂ and SPhos in a portion of the anhydrous dioxane.

  • Add the catalyst/ligand pre-mixture to the Schlenk flask, followed by the remaining solvent mixture.

  • Degas the reaction mixture by bubbling argon through the solution for 10-15 minutes.

  • Heat the reaction mixture to 100-110 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 4-12 hours.

  • Upon completion, cool the mixture to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solvent under reduced pressure and purify the crude product by flash column chromatography.

Protocol 1.2: Di-Arylation at C4 and C6 Positions

To achieve di-substitution, more forcing conditions and a higher loading of the coupling partner are necessary.

• Reagents and Materials:

  • 4,6-dichloroquinolin-3-amine (1.0 equiv)

  • Arylboronic acid (2.5-3.0 equiv)

  • Pd₂(dba)₃ (5 mol%)

  • XPhos (10 mol%)

  • Cesium carbonate (Cs₂CO₃) (4.0 equiv)

  • Anhydrous toluene

• Step-by-Step Procedure:

  • Follow steps 1-3 from Protocol 1.1, substituting the listed reagents.

  • Heat the reaction mixture to 120 °C.

  • The reaction may require an extended time (12-24 hours). Monitor carefully for the disappearance of the mono-arylated intermediate and the appearance of the di-arylated product.

  • Follow steps 7-9 from Protocol 1.1 for workup and purification.

Data Summary & Expert Insights

Catalyst (mol%)	Ligand (mol%)	Base (equiv)	Solvent	Temp (°C)	Target	Notes
Pd(OAc)₂ (2-3)	SPhos (4-6)	K₃PO₄ (2.5)	Dioxane/H₂O	100-110	C4-Mono	Excellent for electron-rich and -neutral boronic acids.[6]
Pd(PPh₃)₄ (5)	-	K₂CO₃ (3.0)	Dioxane	100	C4-Mono	A classic catalyst, may be less effective for challenging chlorides.[7]
Pd₂(dba)₃ (4)	XPhos (8)	Cs₂CO₃ (4.0)	Toluene	120	C4/C6-Di	Harsher conditions drive the reaction at the less reactive C6 site.

Expertise in Practice: The choice of ligand is critical when coupling aryl chlorides. Sterically bulky, electron-rich biaryl phosphine ligands like SPhos and XPhos are highly effective because they promote the typically difficult oxidative addition step and facilitate the final reductive elimination.[8] For bases, K₃PO₄ is often an excellent choice as it is strong enough to facilitate transmetalation without causing significant substrate or product degradation.

Buchwald-Hartwig Amination: Crafting C-N Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed reaction for forming carbon-nitrogen bonds, a transformation of immense importance in pharmaceutical synthesis.[9][10] It allows for the coupling of aryl halides with a wide range of primary and secondary amines.

Catalytic Cycle Overview

Similar to the Suzuki coupling, the cycle begins with the oxidative addition of the aryl chloride to Pd(0). The amine then coordinates to the palladium center, and a base facilitates deprotonation to form a palladium-amido complex. Reductive elimination yields the desired arylamine product.[11]

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination reaction.

Protocol 2.1: Regioselective Mono-Amination at the C4-Position

This protocol uses a modern, highly active catalyst system for efficient C-N coupling at the C4 position.

• Reagents and Materials:

  • 4,6-dichloroquinolin-3-amine (1.0 equiv)

  • Amine (primary or secondary) (1.2 equiv)

  • BrettPhos Palladacycle (G3) (1-2 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.5 equiv)

  • Anhydrous Toluene or Dioxane

  • Glovebox or Schlenk line for handling air-sensitive reagents

• Step-by-Step Procedure:

  • Inside a glovebox or under a strong flow of inert gas, charge a Schlenk flask with the BrettPhos Palladacycle, NaOtBu, and 4,6-dichloroquinolin-3-amine.

  • Add the anhydrous solvent, followed by the amine coupling partner.

  • Seal the flask and heat the reaction mixture to 90-110 °C.

  • Monitor the reaction progress. These reactions are often complete within 1-6 hours.

  • Cool the reaction to room temperature and quench carefully by adding saturated aqueous ammonium chloride.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the product via flash column chromatography.

Data Summary & Expert Insights

Catalyst (mol%)	Ligand	Base (equiv)	Solvent	Temp (°C)	Target	Notes
BrettPhos Pd G3 (1-2)	-	NaOtBu (1.5)	Toluene	100-110	C4-Mono	Highly active system for a broad range of amines.[12]
Pd₂(dba)₃ (2)	XPhos (4)	Cs₂CO₃ (2.0)	Dioxane	110	C4-Mono	A versatile system, particularly with less nucleophilic amines.[13]
Pd(OAc)₂ (3)	BINAP (4.5)	K₃PO₄ (2.5)	Toluene	110	C4-Mono	A more traditional catalyst system.

Expertise in Practice: The choice of base is paramount in Buchwald-Hartwig aminations.[11] Strong, non-nucleophilic bases like sodium tert-butoxide are required to deprotonate the amine-palladium complex to form the key palladium-amido intermediate. Weaker bases like carbonates are often insufficient for aryl chlorides. Modern palladacycle pre-catalysts (like the BrettPhos G3) are often preferred as they are air-stable and form the active Pd(0) species reliably in situ, leading to more reproducible results.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira reaction facilitates the coupling of terminal alkynes with aryl halides, providing a direct route to arylalkynes.[14] This reaction is typically co-catalyzed by palladium and copper(I).

Catalytic Cycle Overview

The Sonogashira reaction involves two interconnected catalytic cycles.[15] The palladium cycle mirrors that of other cross-coupling reactions. In the copper cycle, copper(I) reacts with the terminal alkyne to form a copper(I) acetylide, which is the active species for transmetalation to the palladium center. Copper-free variants are also well-established.

Caption: Interconnected catalytic cycles of the copper-co-catalyzed Sonogashira reaction.

Protocol 3.1: Regioselective Mono-Alkynylation at the C4-Position

This protocol outlines a standard, reliable method for Sonogashira coupling at the C4 position.

• Reagents and Materials:

  • 4,6-dichloroquinolin-3-amine (1.0 equiv)

  • Terminal Alkyne (1.3 equiv)

  • PdCl₂(PPh₃)₂ (3 mol%)

  • Copper(I) iodide (CuI) (5 mol%)

  • Triethylamine (Et₃N) or Diisopropylamine (DIPA) (Solvent and Base)

  • Anhydrous THF (co-solvent, optional)

• Step-by-Step Procedure:

  • To a dry Schlenk flask, add 4,6-dichloroquinolin-3-amine, PdCl₂(PPh₃)₂, and CuI.

  • Evacuate and backfill the flask with an inert gas three times.

  • Add the amine solvent (Et₃N or DIPA) via syringe, followed by the terminal alkyne.

  • Stir the reaction mixture at room temperature or with gentle heating (40-60 °C).

  • Monitor the reaction by TLC. These reactions are often complete in 2-8 hours.

  • Upon completion, concentrate the reaction mixture under reduced pressure.

  • Re-dissolve the residue in ethyl acetate and filter through a pad of celite to remove catalyst residues.

  • Wash the organic solution with water and brine, dry over sodium sulfate, and concentrate.

  • Purify by flash column chromatography.

Data Summary & Expert Insights

Catalyst (mol%)	Co-catalyst (mol%)	Base/Solvent	Temp (°C)	Target	Notes
PdCl₂(PPh₃)₂ (3)	CuI (5)	Et₃N	RT - 50	C4-Mono	The classic Sonogashira conditions, broadly applicable.[16]
Pd(PPh₃)₄ (4)	CuI (6)	DIPA/THF	60	C4-Mono	DIPA can sometimes give cleaner reactions than Et₃N.
Pd(OAc)₂ (2)/XPhos(4)	-	Cs₂CO₃ (2.5) / ACN	80	C4-Mono	Example of copper-free conditions, useful for sensitive substrates.[17]

Expertise in Practice: The amine in a Sonogashira reaction serves a dual role: it acts as a base to deprotonate the terminal alkyne and often as the solvent.[14] The copper(I) co-catalyst is crucial for activating the alkyne but can sometimes lead to the undesirable homocoupling of the alkyne (Glaser coupling). In cases where this is problematic, or if the substrate is sensitive to copper, copper-free conditions using a palladium/ligand system and an inorganic base can be employed.

General Experimental Workflow

A successful cross-coupling experiment relies on careful execution and an oxygen-free environment to protect the sensitive palladium catalyst.

Caption: A generalized workflow for performing palladium-catalyzed cross-coupling reactions.

Conclusion

The strategic functionalization of 4,6-dichloroquinolin-3-amine via palladium-catalyzed cross-coupling reactions offers a robust and flexible platform for the synthesis of novel chemical entities. By understanding the principles of regioselectivity, researchers can selectively target the C4 position under mild conditions. Subsequent, more forcing conditions can then be employed to functionalize the C6 position, opening the door to sequential, one-pot, or stepwise diversification strategies. The protocols and insights provided herein serve as a comprehensive guide for chemists aiming to leverage this valuable building block in their research endeavors.

References

• Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science (RSC Publishing).

• Buchwald–Hartwig amination. Wikipedia. Available from: [Link]

• Suzuki Miyaura Cross – Coupling Reactions of 4-Chloro Quinoline Derivatives and Studying of Biological Activity for some of Them. Academia.edu. Available from: [Link]

• A Dichotomy in Cross-Coupling Site Selectivity in a Dihalogenated Heteroarene: Influence of Mononuclear Pd, Pd Clusters, and Pd Nanoparticles—the Case for Exploiting Pd Catalyst Speciation. PMC. Available from: [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. Available from: [Link]

• Sonogashira coupling. Wikipedia. Available from: [Link]

• Suzuki reaction. Wikipedia. Available from: [Link]

• Regioselective Pd(0)-catalyzed Hiyama cross-coupling reactions at dihalo-substituted heterocycles. Lookchem. Available from: [Link]

• Buchwald-Hartwig Coupling. Organic Synthesis. Available from: [Link]

• Palladium-catalyzed Sonogashira coupling reactions in γ-valerolactone-based ionic liquids. Beilstein Journal of Organic Chemistry. Available from: [Link]

• Sonogashira Coupling. Chemistry LibreTexts. Available from: [Link]

• Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions. ResearchGate. Available from: [Link]

• Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors. PMC. Available from: [Link]

• Suzuki Coupling. Organic Chemistry Portal. Available from: [Link]

• General protocol for Buchwald-Hartwig amination of aryl halides mediated by an in situ palladium/imidazolinium salt catalytic system. ChemSpider Synthetic Pages. Available from: [Link]

• Sonogashira Coupling. Organic Chemistry Portal. Available from: [Link]

• Modified Sonogashira Coupling Strategy For the Functionalization of Substituted Quinoline. ResearchGate. Available from: [Link]

• Synthesis of Quinolinequinone Derivatives and related Carbocyclic Compounds. ScienceOpen. Available from: [Link]

• Regioselective palladium cross-coupling of 2,4-dihalooxazoles: convergent synthesis of trisoxazoles. PubMed. Available from: [Link]

• Pd-, Cu-, and Ni-Catalyzed Reactions: A Comprehensive Review of the Efficient Approaches towards the Synthesis of Antibacterial Molecules. PMC. Available from: [Link]

• Suzuki-miyaura cross-coupling reaction of dichloro-heteroaromatics: Synthesis of functionalized dinucleophilic fragments. ResearchGate. Available from: [Link]

• Suzuki–Miyaura Reactions of (4-bromophenyl)-4,6-dichloropyrimidine through Commercially Available Palladium Catalyst: Synthesis, Optimization and Their Structural Aspects Identification through Computational Studies. MDPI. Available from: [Link]

• Mizoroki-Heck Cross-coupling Reactions Catalyzed by Dichloro{bis[1,1',1''- (phosphinetriyl)tripiperidine]}palladium Under Mild R. Journal of Visualized Experiments. Available from: [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. Available from: [Link]

• 4-Aminoquinoline: a comprehensive review of synthetic strategies. PMC. Available from: [Link]

• Quinolin-4-ones: Methods of Synthesis and Application in Medicine. MDPI. Available from: [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. PMC. Available from: [Link]

Sources

• 1. 4-Aminoquinoline: a comprehensive review of synthetic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) DOI:10.1039/C6SC02118B [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 10. scienceopen.com [scienceopen.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. organic-synthesis.com [organic-synthesis.com]
• 13. Buchwald–Hartwig Amination of Aryl Halides with Heterocyclic Amines in the Synthesis of Highly Fluorescent Benzodifuran-Based Star-Shaped Organic Semiconductors - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. Sonogashira Coupling [organic-chemistry.org]
• 17. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 4,6-Dichloroquinolin-3-amine Synthesis

Welcome to the Technical Support Center. As application scientists and synthetic chemists, we frequently encounter challenges when synthesizing substituted quinolines, which are critical intermediates for LRRK2 inhibitors and GABA_A receptor ligands.

The synthesis of 4,6-dichloroquinolin-3-amine typically involves the chlorination of 6-chloro-3-nitroquinolin-4-ol to form the intermediate 4,6-dichloro-3-nitroquinoline, followed by the reduction of the nitro group. The most prevalent point of failure in this workflow is the unintended dehalogenation of the C4 and C6 chloro substituents during the nitro reduction phase.

This guide provides field-proven insights, mechanistic causality, and self-validating protocols to help you troubleshoot low yields and optimize your synthetic workflow.

Reaction Workflow & Common Failure Points

Synthesis workflow of 4,6-dichloroquinolin-3-amine highlighting pathways and failure points.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why am I observing a significant loss of chlorine atoms (dehalogenation) during the nitro reduction step? Cause: The use of standard catalytic hydrogenation (e.g., Pd/C with H₂) or overly harsh dissolving metal reductions frequently leads to the hydrodehalogenation of the C4 and C6 chloro groups. The C4 position is particularly susceptible to reductive cleavage because the quinoline ring is highly electron-deficient, facilitating oxidative addition by palladium catalysts. Solution: Switch to "modified Béchamp conditions" ()[1]. Utilizing Iron (Fe) powder with Ammonium Chloride (NH₄Cl) in a protic solvent mixture provides a mild single-electron transfer (SET) environment. Because SET occurs at the metal surface and specifically targets the highly easily reduced nitro group, it selectively yields the amine without cleaving the C-Cl bonds[2]. Alternatively, Zinc dust with ammonium hydroxide (Zn/NH₄OH) in methanol is highly chemoselective and effective for haloquinolines ()[3].

Q2: The reduction reaction using Fe/NH₄Cl or Zn/NH₄OH is stalling, resulting in unreacted 4,6-dichloro-3-nitroquinoline. How can I drive it to completion? Cause: Stalled dissolving metal reductions stem from two mechanistic bottlenecks: (1) passivation of the metal surface (oxide layer formation preventing electron transfer), or (2) poor solubility of the highly crystalline 4,6-dichloro-3-nitroquinoline intermediate in the aqueous-organic solvent. Solution:

• Metal Activation: Always activate your zinc or iron powder immediately prior to use. Washing zinc with dilute HCl, followed by water and ethanol, strips the passivating ZnO layer and exposes the reactive M(0) surface.

• Solvent Optimization: If the starting material precipitates, increase the ratio of the organic co-solvent (e.g., THF or EtOAc) relative to methanol/water to maintain a homogeneous solution before the metal is added.

• Thermal Activation: Gentle heating (60–70 °C) is required to overcome the activation energy barrier for the initial electron transfer to the nitro group.

Q3: My yield is low starting from the chlorination of 6-chloro-3-nitroquinolin-4-ol. The intermediate 4,6-dichloro-3-nitroquinoline is impure. Cause: The chlorination of the C4 hydroxyl (or its tautomeric quinolone) using Phosphorus oxychloride (POCl₃) or Thionyl chloride (SOCl₂) can be sluggish and prone to degradation if the active electrophile is not efficiently formed. Solution: Ensure the addition of a catalytic amount of N,N-Dimethylformamide (DMF) to the chlorinating mixture ()[4]. DMF reacts with POCl₃/SOCl₂ to form the highly electrophilic Vilsmeier-Haack chloroiminium ion. This intermediate rapidly activates the C4-OH, which is then cleanly displaced by chloride. Quench the reaction carefully over crushed ice to prevent hydrolytic reversion.

Data Presentation: Comparison of Reduction Conditions

Reducing Agent	Typical Yield	Dehalogenation Risk	Mechanistic Notes
Pd/C, H₂	< 10%	High	Catalytic hydrogenation readily cleaves aryl C-Cl bonds via oxidative addition.
SnCl₂, HCl	30–50%	Moderate	Highly acidic conditions can lead to side reactions and partial halogen cleavage.
Fe, NH₄Cl (Aq. EtOH)	85–95%	Low	Mild SET mechanism; optimal for preserving delicate halogens ()[1].
Zn, NH₄OH (MeOH)	80–90%	Low	Mild conditions; highly chemoselective for nitro groups over aryl chlorides ()[3].

Experimental Protocol: Selective Nitro Reduction via Modified Béchamp Conditions

This protocol utilizes a self-validating workflow to ensure the selective reduction of 4,6-dichloro-3-nitroquinoline to 4,6-dichloroquinolin-3-amine without dehalogenation.

Step 1: Preparation & Solubilization In a 250 mL round-bottom flask, dissolve 4,6-dichloro-3-nitroquinoline (1.0 equiv., e.g., 5.0 mmol) in a mixture of Ethanol and Water (4:1 v/v, 50 mL). Self-Validation: Ensure the solution is completely homogeneous. If particulates remain, add dropwise THF until the solution clears; this guarantees uniform surface contact with the metal.

Step 2: Reagent Addition Add Ammonium Chloride (NH₄Cl) (5.0 equiv.) to the stirring solution. Next, add freshly activated Iron (Fe) powder (8.0 equiv.) in portions. Causality: The NH₄Cl acts as a mild proton source to facilitate the loss of water from the intermediate hydroxylamine without creating a highly acidic environment that could trigger side reactions.

Step 3: Reaction & Self-Validation Attach a reflux condenser and heat the suspension to 70 °C under vigorous stirring. Self-Validation: Monitor the reaction via TLC (Hexanes/EtOAc 3:1). The reaction is complete when the UV-active, high-R_f spot of the nitro starting material completely disappears, replaced by a highly polar, lower-R_f spot (the amine) that stains positive with ninhydrin (typically 2–4 hours).

Step 4: Workup Cool the mixture to room temperature. Filter the dark suspension through a tightly packed pad of Celite. Causality: This crucial step removes unreacted iron powder and insoluble iron oxide sludges (Fe₂O₃/Fe₃O₄), preventing emulsion formation during extraction. Wash the Celite cake thoroughly with hot Ethyl Acetate (3 × 30 mL) to ensure full recovery of the product trapped in the matrix.

Step 5: Isolation & Purification Concentrate the filtrate under reduced pressure to remove the ethanol. Partition the remaining aqueous residue between Ethyl Acetate (50 mL) and saturated aqueous NaHCO₃ (30 mL). Extract the aqueous layer with additional Ethyl Acetate (2 × 30 mL). Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo to afford the crude 4,6-dichloroquinolin-3-amine. Purify via flash column chromatography if trace impurities are detected.

References

• Draskovits, M., Catorci, D., Wimmer, L., Rehman, S., Siebert, D. C. B., Ernst, M., Schnürch, M., & Mihovilovic, M. D. (2023). "Novel synthetic procedures for C2 substituted imidazoquinolines as ligands for the α/β-interface of the GABAA-receptor." Monatshefte für Chemie - Chemical Monthly, 154(12), 1391-1404. URL:[Link]

• Estrada, A. A., et al. (2018). "Novel imidazo[4,5-c]quinoline derivatives as lrrk2 inhibitors." World Intellectual Property Organization Patent WO2018163066A1.

Sources

• 1. Novel synthetic procedures for C2 substituted imidazoquinolines as ligands for the α/β-interface of the GABAA-receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel synthetic procedures for C2 substituted imidazoquinolines as ligands for the α/β-interface of the GABAA-receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. WO2018163066A1 - Novel imidazo[4,5-c]quinoline derivatives as lrrk2 inhibitors - Google Patents [patents.google.com]
• 4. WO2017046675A1 - Novel imidazo [4,5-c] quinoline and imidazo [4,5-c][1,5] naphthyridine derivatives as lrrk2 inhibitors - Google Patents [patents.google.com]

Preventing degradation of 4,6-Dichloroquinolin-3-amine during long-term storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, analytical chemists, and drug development professionals mitigate the degradation of 4,6-Dichloroquinolin-3-amine (CAS: 1592751-77-3)[1].

Rather than just providing a list of rules, this guide explains the causality behind our protocols. Understanding the specific vulnerabilities of halogenated aminoquinolines ensures that your storage methodologies become a self-validating system, protecting the integrity of your experimental data.

Mechanistic Overview of Degradation (The "Why")

4,6-Dichloroquinolin-3-amine consists of a quinoline core, two electron-withdrawing chlorine atoms (positions 4 and 6), and an electron-donating primary amine (position 3). The molecule's degradation is driven by three primary pathways:

• Oxidation: The primary amine (-NH 2​ ) is highly susceptible to oxidation. In the presence of atmospheric oxygen and trace transition metals, it can oxidize into N-oxides, hydroxylamines, or dimeric azo compounds[2].

• Photodegradation: The conjugated π -system of the quinoline ring strongly absorbs UV and visible light. Photo-excitation leads to radical formation, which can induce ring cleavage or substitution reactions[3].

• Hydrolysis & Solvolysis: While the chloro groups are stabilized by aromaticity, prolonged exposure to protic solvents (like water or methanol) under extreme pH conditions can promote nucleophilic aromatic substitution or deamination[4].

Mechanistic degradation pathways of 4,6-Dichloroquinolin-3-amine.

Troubleshooting FAQs

Q1: My solid 4,6-Dichloroquinolin-3-amine has developed a brownish tint. Is it still viable for assays? A: A color shift from white/pale yellow to brown strongly indicates oxidative degradation of the primary amine[2]. The amine oxidizes to form highly conjugated, colored polymeric or azo impurities. Do not use it for sensitive biological assays without re-purification. Validation Step: Run an LC-MS/MS or 1 H-NMR. If the purity has dropped below 95%, discard or recrystallize the batch.

Q2: I stored my stock solution in DMSO at 4°C, and it crashed out. Did it degrade? A: Not necessarily. DMSO freezes at 18.5°C, so the compound likely precipitated or the solvent froze. However, repeated freeze-thaw cycles introduce condensation (moisture) and oxygen, accelerating degradation[2]. Solution: Warm gently to 37°C to redissolve[2]. To prevent this entirely, aliquot the stock solution into single-use vials before freezing.

Q3: How sensitive is this compound to light? A: Highly sensitive. Aminoquinolines undergo rapid photolytic degradation when exposed to UV light (e.g., 254 nm) or prolonged ambient laboratory lighting[3]. Always use amber glass vials and wrap them in aluminum foil during benchtop handling[3].

Q4: Can I store the compound in an aqueous buffer for my in vitro assays? A: Prolonged storage in aqueous buffers is not recommended. Protic solvents can participate in hydrolysis over time[3]. Prepare aqueous dilutions immediately before your experiment. For improved stability, use a co-solvent system (e.g., 2% DMSO in PBS) and discard any unused portion after 24 hours[2].

Standard Operating Procedures (SOP): Long-Term Storage

To ensure a self-validating system, this protocol integrates quality control checks at the beginning and end of the storage cycle.

Step-by-Step Methodology: Preparation and Storage of Stock Solutions

• Equilibration: Allow the sealed vial of lyophilized 4,6-Dichloroquinolin-3-amine powder to equilibrate to room temperature in a desiccator for 30 minutes before opening.

  • Causality: Prevents atmospheric moisture from condensing on the cold powder, which initiates hydrolysis and clumping[2].

• Solvent Selection: Dissolve the powder in high-purity, anhydrous, degassed Dimethyl Sulfoxide (DMSO) or Acetonitrile.

  • Causality: Degassing removes dissolved oxygen, mitigating amine oxidation[3].

• Aliquoting: Divide the stock solution (e.g., 10 mM) into single-use amber glass vials with PTFE-lined caps.

  • Causality: Amber glass blocks UV light; single-use aliquots prevent freeze-thaw degradation and repeated oxygen exposure[3].

• Inert Gas Purging: Gently overlay the solution in each vial with a stream of dry Argon or Nitrogen gas for 5 seconds before immediately sealing the cap.

  • Causality: Displaces oxygen in the headspace, removing the primary catalyst for oxidation[3].

• Storage: Store the sealed vials at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month)[2].

Self-validating workflow for aliquoting and storing 4,6-Dichloroquinolin-3-amine.

Quantitative Stability Data

The following table summarizes the expected stability of aminoquinolines (extrapolated to 4,6-Dichloroquinolin-3-amine) under various storage conditions, based on empirical stability-indicating HPLC-UV assays[2][3][5][6].

Storage Condition	Solvent / State	Container	Duration	Expected Purity Recovery
-80°C	Anhydrous DMSO	Amber Vial (Ar purged)	6 Months	> 99%
-20°C	Anhydrous DMSO	Amber Vial (Ar purged)	1 Month	> 98%
4°C	Aqueous Buffer (pH 7.4)	Clear Vial	48 Hours	< 85% (Hydrolysis/Degradation)
25°C (Room Temp)	Solid Powder	Clear Vial (Ambient Light)	5 Weeks	~ 80% (Photodegradation)
60°C	0.1 M HCl (Aqueous)	Clear Vial	24 Hours	< 50% (Acidic Hydrolysis)

Sources

• 1. 3003707-42-1;4-溴-6-氯-8-氟喹啉-3-羧酸乙酯;2924897-32-3;1-(4-((2,6-二氧代哌啶-3-基)氨基)-2-氟苯基)哌啶-4-甲醛; CAS [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Effect of various storage conditions on the stability of quinolones in raw milk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Optimizing recrystallization and purification methods for 4,6-Dichloroquinolin-3-amine

Welcome to the Technical Support Center. 4,6-Dichloroquinolin-3-amine is a highly valuable, yet challenging, halogenated heterocyclic scaffold. The electron-withdrawing chlorine atoms at C4 and C6 increase the lipophilicity of the quinoline core, while the C3 primary amine and the quinoline nitrogen retain moderate basicity. These dual properties—high lipophilicity and Lewis basicity—dictate specific handling to avoid product loss, "oiling out" during crystallization, and severe chromatographic tailing.

This guide provides field-proven troubleshooting strategies, self-validating protocols, and mechanistic explanations to ensure high-purity isolation of your target compound.

Part 1: Recrystallization Troubleshooting & Optimization

Frequently Asked Questions

Q: Why does my 4,6-Dichloroquinolin-3-amine "oil out" instead of forming crystals during cooling? A: "Oiling out" (liquid-liquid phase separation) occurs when the melting point of your crude mixture is depressed by impurities to a temperature below its saturation point in the chosen solvent. Instead of nucleating as a solid crystal, the compound separates as a supercooled liquid[1]. To prevent this:

• Adjust Solvent Polarity: Use a two-solvent system to create a steeper solubility curve.

• Control Cooling Rate: Cool the solution very slowly to room temperature before applying an ice bath. Rapid cooling traps the system in a kinetic trap, favoring oiling over thermodynamic crystal nucleation[1].

• Seeding: Introduce a pure seed crystal to bypass the kinetic energy barrier of formation.

Q: How do I select the optimal solvent system for this specific compound? A: Because the dichloro-quinoline core is highly lipophilic, it is highly soluble in polar organic solvents but poorly soluble in alkanes or water. A solvent/anti-solvent approach is highly recommended[1].

Table 1: Quantitative Comparison of Recrystallization Solvent Systems

Solvent (Good)	Anti-Solvent (Poor)	Optimal Ratio (v/v)	Boiling Point Range	Application / Suitability
Ethyl Acetate	Hexane / Heptane	1 : 3 to 1 : 5	68°C - 98°C	Excellent for general purity; provides a steep solubility curve.
Ethanol	Water	1 : 1 to 1 : 2	78°C - 100°C	Best for removing highly polar impurities or residual salts.
Toluene	Hexane	1 : 2 to 1 : 4	68°C - 110°C	Ideal for highly lipophilic crude mixtures.

Protocol 1: Two-Solvent Recrystallization (Self-Validating)

• Dissolution: Place the crude 4,6-dichloroquinolin-3-amine in a round-bottom flask. Add a minimum volume of the hot "good solvent" (e.g., Ethyl Acetate) until the solid just dissolves. Validation Check: The solution must be completely transparent. If it remains cloudy, insoluble impurities are present.

• Hot Filtration: If the solution is cloudy, quickly filter it through a pre-warmed Büchner funnel to remove particulate matter.

• Anti-Solvent Addition: Keep the solution near its boiling point. Add the hot "anti-solvent" (e.g., Hexane) dropwise until the solution becomes faintly turbid (cloudy). Add exactly one drop of the good solvent to clear the turbidity. Causality: This precise visual transition marks the exact thermodynamic saturation point of the compound.

• Controlled Cooling: Remove the flask from the heat source. Allow it to cool to room temperature undisturbed for at least 2 hours.

• Crystallization & Washing: Once a crystal lattice has formed, transfer the flask to an ice bath (0–4°C) for 30 minutes to maximize yield[1]. Filter under vacuum and wash the filter cake with a small volume of ice-cold anti-solvent to remove surface impurities.

Workflow for troubleshooting and optimizing the two-solvent recrystallization process.

Part 2: Chromatographic & Extraction Purification

Frequently Asked Questions

Q: My compound streaks heavily on normal-phase silica gel, ruining my yield. How do I improve resolution? A: The basic nitrogen atoms on the quinoline ring and the primary amine act as Lewis bases and hydrogen bond acceptors. They interact strongly with the weakly acidic silanol groups (Si-OH) on the surface of normal-phase silica gel, causing the compound to bind unevenly and elute as a broad, tailing band[1]. To resolve this, add a basic modifier like 1% Triethylamine (TEA) to your mobile phase. TEA competitively binds to and masks the acidic silanol sites, allowing the 4,6-dichloroquinolin-3-amine to elute in a sharp, symmetrical peak[1].

Q: Can I separate the amine from neutral or acidic impurities without using column chromatography? A: Yes. Because the quinoline and primary amine groups can be protonated, Acid-Base Extraction is a highly efficient, scalable alternative to chromatography[2]. By lowering the pH, the compound becomes a water-soluble ammonium salt, leaving neutral and acidic impurities trapped in the organic layer.

Table 2: Chromatographic Mobile Phase Optimization

Solvent A (Non-Polar)	Solvent B (Polar)	Basic Modifier	Target Rf Value	Notes
Hexane	Ethyl Acetate (10-40%)	1% TEA	0.25 - 0.35	Standard normal-phase gradient. Prevents tailing.
Dichloromethane	Methanol (1-5%)	0.5% TEA	0.30 - 0.40	For highly retained, polar crude mixtures.

Protocol 2: Acid-Base Extraction (Self-Validating)

• Initial Dissolution: Dissolve the crude mixture in an organic solvent that does not mix with water (e.g., Dichloromethane or Ethyl Acetate).

• Acidic Extraction: Transfer the solution to a separatory funnel. Add an equal volume of 1M HCl (aq). Shake vigorously and vent frequently. Validation Check: Test the pH of the aqueous layer; it must be < 2 to ensure complete protonation of the amine[2].

• Phase Separation: Collect the aqueous layer (which now contains the protonated 4,6-dichloroquinolin-3-amine salt). Discard or set aside the organic layer (which contains neutral/acidic impurities).

• Basification: Cool the aqueous layer in an ice bath to prevent exothermic degradation. Slowly add 1M NaOH (aq) dropwise until the solution becomes cloudy and basic. Validation Check: Test the pH; it must be > 10. The visual cloudiness indicates that the uncharged free-base amine is precipitating out of the aqueous solution[2].

• Final Extraction: Extract the basic aqueous layer with fresh Dichloromethane (3x). Combine the organic layers, dry over anhydrous Na2SO4, filter, and evaporate under reduced pressure to yield the purified amine.

Step-by-step logical workflow for the acid-base extraction of aminoquinolines.

References

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Overcoming Steric Hindrance in 4,6-Dichloroquinolin-3-amine Substitution Reactions

Welcome to the dedicated technical support guide for researchers, medicinal chemists, and drug development professionals engaged in the chemical modification of 4,6-dichloroquinolin-3-amine. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to navigate the unique challenges presented by this substrate, particularly the steric hindrance around the C4 position. Our guidance is grounded in established principles of heterocyclic chemistry and cross-coupling reactions, aiming to provide you with the expertise to optimize your synthetic outcomes.

Foundational Concepts: Understanding the Reactivity of 4,6-Dichloroquinolin-3-amine

The reactivity of 4,6-dichloroquinolin-3-amine in substitution reactions is governed by a complex interplay of electronic and steric factors. A foundational understanding of these principles is critical for effective troubleshooting and reaction design.

Electronic Effects: A Double-Edged Sword

The quinoline ring system is inherently electron-deficient, which facilitates nucleophilic aromatic substitution (SNAAr). The nitrogen atom at position 1 exerts a strong electron-withdrawing effect, particularly activating the C4 position for nucleophilic attack.

The 3-amino group, being an electron-donating group, introduces a counteracting effect. Through resonance, it donates electron density to the ring, which can, in some contexts, decrease the overall electrophilicity of the chloro-substituted carbons. However, its more significant influence is the further activation of the C4 position through resonance donation, making this site the most probable point of initial substitution.

Steric Hindrance: The Primary Challenge

The primary obstacle in achieving efficient substitution at the C4 position of 4,6-dichloroquinolin-3-amine is the steric hindrance imposed by the adjacent 3-amino group. This steric congestion can impede the approach of nucleophiles, especially bulky ones, to the C4 carbon, leading to sluggish or incomplete reactions.

Frequently Asked Questions (FAQs)

This section addresses common questions and challenges encountered during substitution reactions with 4,6-dichloroquinolin-3-amine.

Q1: Why is my nucleophilic substitution at the C4 position of 4,6-dichloroquinolin-3-amine proceeding with low yield, even with a strong nucleophile?

A1: This is a classic case of steric hindrance. The 3-amino group can physically block the incoming nucleophile from accessing the C4 position. Several strategies can be employed to overcome this:

• Elevated Temperatures: Increasing the reaction temperature provides the necessary activation energy to overcome the steric barrier. Microwave irradiation is a particularly effective method for rapidly achieving high temperatures and accelerating slow reactions.

• Choice of Solvent: High-boiling polar aprotic solvents such as DMF, DMSO, or NMP can facilitate the reaction by effectively solvating the transition state and allowing for higher reaction temperatures.

• Use of a Less Sterically Demanding Nucleophile: If possible, consider using a smaller nucleophile.

• Palladium-Catalyzed Cross-Coupling: For amine nucleophiles, the Buchwald-Hartwig amination is a powerful alternative to traditional SNAr reactions and is often more tolerant of steric hindrance.[1][2]

Q2: I am observing a mixture of mono- and di-substituted products. How can I selectively achieve mono-substitution at the C4 position?

A2: Achieving selective mono-substitution requires careful control of reaction conditions:

• Stoichiometry: Use a stoichiometric amount or a slight excess (1.1-1.5 equivalents) of the nucleophile.

• Reaction Time and Temperature: Monitor the reaction closely by TLC or LC-MS and stop it once the starting material is consumed and before significant formation of the di-substituted product occurs. Lowering the reaction temperature can also improve selectivity.

• Slow Addition: Adding the nucleophile slowly to the reaction mixture can help maintain a low concentration of the nucleophile, favoring mono-substitution.

Q3: My reaction is turning dark and forming intractable tars. What is the likely cause and how can I prevent it?

A3: Darkening of the reaction mixture and tar formation are often indicative of decomposition of the starting material or product at high temperatures.

• Reduce Reaction Temperature: If possible, lower the reaction temperature and extend the reaction time.

• Use a Milder Base: If a base is being used, consider switching to a milder one. For example, if you are using a strong base like NaH, you could try a carbonate base like K2CO3 or Cs2CO3.

• Degas the Reaction Mixture: Oxygen can sometimes lead to oxidative side reactions. Degassing the solvent and running the reaction under an inert atmosphere (e.g., nitrogen or argon) can be beneficial.

Q4: The 3-amino group on my starting material seems to be reacting. How can I prevent this side reaction?

A4: The 3-amino group is itself a nucleophile and can compete in the substitution reaction, leading to polymerization or other side products. Protecting the amino group is the most effective strategy to prevent this.

• Protecting Groups: The tert-butoxycarbonyl (Boc) group is a common and effective protecting group for amines.[3] It can be introduced by reacting 4,6-dichloroquinolin-3-amine with di-tert-butyl dicarbonate (Boc2O) and a base. The Boc group is stable to many reaction conditions used for nucleophilic substitution and can be readily removed with a strong acid like trifluoroacetic acid (TFA) or HCl.[3]

Troubleshooting Guide

This guide provides a structured approach to resolving common issues encountered during your experiments.

Problem	Potential Cause	Suggested Solution
Low to No Yield	Steric Hindrance: The 3-amino group is blocking the C4 position.	- Increase reaction temperature (consider microwave heating).- Switch to a smaller nucleophile if possible.- For aminations, employ a Buchwald-Hartwig protocol with a bulky phosphine ligand (e.g., XPhos, SPhos).[4]
Low Reactivity of Nucleophile: The nucleophile is not strong enough.	- Use a stronger base to deprotonate the nucleophile and increase its reactivity.- Consider a palladium-catalyzed cross-coupling reaction, which often has a broader substrate scope.[1]
Incomplete Reaction: The reaction has not reached completion.	- Increase the reaction time and/or temperature.- Ensure adequate mixing.
Formation of Multiple Products	Di-substitution: Both the C4 and C6 chloro groups are reacting.	- Use a stoichiometric amount of the nucleophile.- Monitor the reaction closely and stop it after the mono-substituted product is formed.- Lower the reaction temperature.
Side Reaction at 3-Amino Group: The free amino group is reacting.	- Protect the 3-amino group with a suitable protecting group (e.g., Boc).[5][6]
Isomeric Impurities: The starting material contains isomeric impurities.	- Purify the starting 4,6-dichloroquinolin-3-amine before use.
Product is Insoluble	Poor Solvent Choice: The product has low solubility in the reaction solvent.	- Choose a solvent in which the product is more soluble at the reaction temperature.- If precipitation is desired for purification, ensure it is the correct product by analysis (e.g., NMR, MS).

Experimental Protocols

The following are detailed, step-by-step protocols for key transformations. These should be considered as starting points and may require optimization for specific substrates and scales.

Protocol 1: Boc-Protection of the 3-Amino Group

Sources

• 1. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. youtube.com [youtube.com]
• 5. organic-chemistry.org [organic-chemistry.org]
• 6. chem.libretexts.org [chem.libretexts.org]

Reference Data & Comparative Studies

Spectroscopic Blueprint: A Comparative Guide to the NMR Characterization of 4,6-Dichloroquinolin-3-amine

For the modern researcher in drug discovery and synthetic chemistry, the unambiguous structural elucidation of novel compounds is paramount. 4,6-dichloroquinolin-3-amine, a halogenated quinoline derivative, represents a scaffold of significant interest due to the prevalence of the quinoline motif in a wide array of therapeutic agents. This guide provides a comprehensive, in-depth analysis of the expected ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic signatures of this compound. In the absence of publicly available experimental spectra, this document serves as a predictive guide and a blueprint for acquisition and interpretation, grounded in established principles and comparative data from structurally related analogues.

The Quinoline Core: A Privileged Structure in Medicinal Chemistry

Quinoline and its derivatives are a cornerstone in medicinal chemistry, exhibiting a broad spectrum of biological activities.[1] Their synthesis and characterization are therefore of fundamental importance. The specific substitution pattern of 4,6-dichloroquinolin-3-amine, featuring an amino group at the 3-position and chloro-substituents at the 4- and 6-positions, is anticipated to significantly influence its electronic environment and, consequently, its NMR spectra. Understanding these influences is key to confirming its identity and purity.

Predicting the Spectroscopic Signature: ¹H and ¹³C NMR Analysis

Predicted ¹H NMR Spectral Data

The aromatic region of the ¹H NMR spectrum of a quinoline derivative typically appears between 7.0 and 9.0 ppm.[2] The introduction of two chlorine atoms and an amine group will alter this pattern significantly. The predicted chemical shifts (in ppm) for the protons of 4,6-dichloroquinolin-3-amine are presented in Table 1. These predictions are based on the analysis of substituent effects on the quinoline ring system.

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Justification
H-2	8.5 - 8.7	Singlet	Located ortho to the nitrogen atom, this proton is expected to be significantly deshielded.
H-5	7.8 - 8.0	Doublet	Deshielded due to the anisotropic effect of the quinoline ring system and the adjacent chlorine at C-6.
H-7	7.4 - 7.6	Doublet of doublets	Influenced by both H-5 and H-8, and the chloro-substituent at C-6.
H-8	7.9 - 8.1	Doublet	Located in the peri-position to the nitrogen, leading to deshielding.
-NH₂	4.5 - 5.5	Broad Singlet	The chemical shift of the amine protons is highly dependent on solvent and concentration.

Table 1: Predicted ¹H NMR Chemical Shifts for 4,6-Dichloroquinolin-3-amine.

Predicted ¹³C NMR Spectral Data

The ¹³C NMR spectrum provides a detailed fingerprint of the carbon skeleton. The chemical shifts are sensitive to the hybridization and electronic environment of each carbon atom.[3] Halogen substitution and the presence of an amino group have predictable effects on the carbon chemical shifts of the quinoline core.[4] Table 2 outlines the predicted ¹³C NMR chemical shifts for 4,6-dichloroquinolin-3-amine.

Carbon	Predicted Chemical Shift (δ, ppm)	Justification
C-2	148 - 152	Deshielded by the adjacent nitrogen atom.
C-3	125 - 129	Shielded by the electron-donating amine group.
C-4	140 - 144	Deshielded by the attached chlorine atom.
C-4a	128 - 132	Quaternary carbon at the ring junction.
C-5	126 - 130	Influenced by the adjacent chloro-substituent.
C-6	132 - 136	Deshielded by the attached chlorine atom.
C-7	129 - 133	Aromatic methine carbon.
C-8	124 - 128	Aromatic methine carbon.
C-8a	145 - 149	Quaternary carbon adjacent to the nitrogen.

Table 2: Predicted ¹³C NMR Chemical Shifts for 4,6-Dichloroquinolin-3-amine.

A Robust Protocol for High-Quality NMR Data Acquisition

The quality of NMR data is critically dependent on meticulous sample preparation and the appropriate selection of acquisition parameters.[5][6] The following protocol provides a step-by-step guide for obtaining high-resolution ¹H and ¹³C NMR spectra of 4,6-dichloroquinolin-3-amine.

Experimental Workflow

Caption: Workflow for NMR analysis of 4,6-dichloroquinolin-3-amine.

Step-by-Step Methodology

• Sample Preparation:

  • For ¹H NMR, weigh approximately 5-10 mg of 4,6-dichloroquinolin-3-amine. For ¹³C NMR, a more concentrated sample of 20-50 mg is recommended.[6]

  • Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent in a small vial.[7] Dimethyl sulfoxide-d₆ (DMSO-d₆) is a good initial choice due to its ability to dissolve a wide range of organic compounds.

  • To ensure high spectral resolution, filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[5] This removes any particulate matter that can degrade the magnetic field homogeneity.

  • Securely cap the NMR tube and gently invert it several times to ensure the solution is homogeneous.

• Instrumental Setup and Data Acquisition:

  • Insert the NMR tube into the spectrometer.

  • Lock the spectrometer's magnetic field on the deuterium signal of the solvent. This provides a stable field for the duration of the experiment.

  • Optimize the magnetic field homogeneity through a process called shimming to achieve sharp, symmetrical peaks.[6]

  • For ¹H NMR, acquire the spectrum using a standard single-pulse experiment. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

  • For ¹³C NMR, a proton-decoupled experiment is typically used to simplify the spectrum and enhance the signal of carbon atoms. A longer acquisition time is generally required for ¹³C NMR due to the lower natural abundance of the ¹³C isotope.

• Data Processing and Analysis:

  • Apply a Fourier transform to the raw data (Free Induction Decay) to obtain the frequency-domain NMR spectrum.

  • Perform phase and baseline corrections to ensure accurate peak integration and chemical shift determination.

  • Calibrate the chemical shift axis by referencing the residual solvent peak (e.g., DMSO-d₆ at δ 2.50 ppm for ¹H and δ 39.52 ppm for ¹³C).[8][9]

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons corresponding to each resonance.

  • Compare the experimental spectra with the predicted data and known spectra of related compounds to confirm the structure of 4,6-dichloroquinolin-3-amine.

Alternative and Complementary Analytical Techniques

While NMR is a powerful tool for structural elucidation, a multi-technique approach is often beneficial for unambiguous characterization.

• Mass Spectrometry (MS): Provides the molecular weight of the compound and information about its elemental composition through high-resolution mass spectrometry (HRMS). Fragmentation patterns can offer additional structural insights.

• Infrared (IR) Spectroscopy: Useful for identifying functional groups, such as the N-H stretches of the amine group (typically in the range of 3300-3500 cm⁻¹) and C-Cl stretches (around 600-800 cm⁻¹).

• X-ray Crystallography: If a suitable single crystal can be grown, this technique provides the definitive three-dimensional structure of the molecule.

Conclusion

This guide provides a robust framework for the ¹H and ¹³C NMR characterization of 4,6-dichloroquinolin-3-amine. By combining predictive analysis based on established spectroscopic principles with a detailed experimental protocol, researchers are well-equipped to acquire, interpret, and validate the structure of this and related quinoline derivatives. The integration of NMR with other analytical techniques will ensure the highest level of confidence in the structural assignment, a critical step in the advancement of synthetic and medicinal chemistry research.

References

• ResearchGate. How to Prepare Samples for NMR. Available at: [Link]

• Chemical Instrumentation Facility, Iowa State University. NMR Sample Preparation. Available at: [Link]

• University of Arizona. Small molecule NMR sample preparation. Available at: [Link]

• Organomation. NMR Sample Preparation: The Complete Guide. Available at: [Link]

• University of California, San Diego. NMR Sample Preparation. Available at: [Link]

• Solvent dependent /sup 13/C NMR chemical shifts of Quinoline and 2-methylquinoline. Nucleus (Islamabad). 2002;39(3-4):167-174.

• ResearchGate. 13 C NMR chemical shifts (δ, ppm) for quinoline derivatives (in CDCl 3 ). Available at: [Link]

• Royal Society of Chemistry. A direct metal-free C2-H functionalization of quinoline N-oxides - Supporting Information. Available at: [Link]

• TSI Journals. 1H and 13C NMR Investigation of Quinoline Pharmaceutical Derivatives: Interpretation of Chemical Shifts and their Comparison with the Experimental Value. Trade Science Inc. 2018.

• Royal Society of Chemistry. 1H NMR and 13C NMR spectra of the catalytic synthesized compounds. Available at: [Link]

• MDPI. Novel Morpholine-Bearing Quinoline Derivatives as Potential Cholinesterase Inhibitors: The Influence of Amine, Carbon Linkers and Phenylamino Groups. Molecules. 2020;25(24):5988.

• ResearchGate. Table 3 . 1 H-NMR spectral data: the chemical shift values (δH, ppm).... Available at: [Link]

• Tables For Organic Structure Analysis.
• National Center for Biotechnology Information. Complete 1H NMR spectral analysis of ten chemical markers of Ginkgo biloba. PLoS One. 2011;6(12):e29023.
• MDPI.
• EPFL. NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics. 2010;29(9):2176-2179.
• MDPI. 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Int J Mol Sci. 2022;23(4):1957.
• National Center for Biotechnology Information. [(7-chloroquinolin-4-yl)amino]acetophenones and their copper(II) derivatives: Synthesis, characterization, computational studies and antimalarial activity. PLoS One. 2020;15(7):e0233448.

• Oregon State University. 13C NMR Chemical Shift. Available at: [Link]

• NMR of Organic Compounds.

• University of Wisconsin-Madison. NMR Spectroscopy :: 13C NMR Chemical Shifts. Available at: [Link]

• ResearchGate. (PDF) How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. Available at: [Link]

• 5 Combin

• ResearchGate. Synthesis and Spectral Characterization of 4,7-Dichloro-6-nitroquinazoline. Available at: [Link]

• MDPI. Synthesis, Characterization, Antimicrobial and Anticancer Evaluation of Novel Heterocyclic Diazene Compounds Derived from 8-Quinolinol. Molecules. 2023;28(1):35.

• ResearchGate. (PDF) Synthesis of New 4-Aminoquinolines and Evaluation of Their In Vitro Activity against Chloroquine-Sensitive and Chloroquine-Resistant Plasmodium falciparum. Available at: [Link]

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High-Resolution Mass Spectrometry Fragmentation Profiling: A Comparative Guide to 4,6-Dichloroquinolin-3-amine and Analogues

As a Senior Application Scientist in mass spectrometry, I frequently encounter the analytical challenge of distinguishing complex halogenated heterocycles. 4,6-Dichloroquinolin-3-amine is a critical structural motif in medicinal chemistry, often utilized in the development of antimalarial and larvicidal agents. Accurate characterization of its collision-induced dissociation (CID) pathways is paramount for drug metabolism and pharmacokinetics (DMPK) studies.

This guide provides an objective, in-depth comparison of the electrospray ionization tandem mass spectrometry (ESI-MS/MS) performance of 4,6-Dichloroquinolin-3-amine against its mono-halogenated and non-halogenated alternatives. By understanding the causality behind its fragmentation, researchers can build highly specific Multiple Reaction Monitoring (MRM) methods for quantitative analysis.

Product Comparison: Isotopic and Exact Mass Profiling

The presence of multiple chlorine atoms fundamentally alters the isotopic envelope and mass defect of the quinoline core. To establish a baseline for comparison, we evaluate 4,6-Dichloroquinolin-3-amine alongside two structural alternatives: 4-Chloroquinolin-3-amine (mono-halogenated) and 3-Aminoquinoline (non-halogenated).

Table 1: Precursor Ion Exact Mass and Isotopic Signatures

Compound	Formula	Exact Mass [M+H]⁺	Isotopic Signature (M : M+2 : M+4)	Analytical Advantage
4,6-Dichloroquinolin-3-amine	C₉H₆Cl₂N₂	m/z 212.9986	9 : 6 : 1	High specificity; unique di-chloro isotopic envelope allows easy identification in complex biological matrices.
4-Chloroquinolin-3-amine	C₉H₇ClN₂	m/z 179.0376	3 : 1 : 0	Moderate specificity; standard mono-chloro pattern.
3-Aminoquinoline	C₉H₈N₂	m/z 145.0765	100 : ~1 : 0	Low specificity; relies entirely on high-resolution exact mass to distinguish from isobaric background noise.

Table 2: Key MS/MS Product Ions and Neutral Losses

Analyte	Primary Neutral Loss	Secondary Neutral Loss	Diagnostic Product Ion
4,6-Dichloroquinolin-3-amine	-Cl• (-35 Da)	-HCl (-36 Da)	m/z 178.03
4-Chloroquinolin-3-amine	-HCl (-36 Da)	-HCN (-27 Da)	m/z 143.06
3-Aminoquinoline	-NH₃ (-17 Da)	-HCN (-27 Da)	m/z 128.05

Mechanistic Causality in Fragmentation

To optimize MS/MS parameters, one must understand the thermodynamic and kinetic drivers of gas-phase dissociation. The fragmentation of 4,6-Dichloroquinolin-3-amine is governed by three distinct mechanistic pillars:

A. Protonation Dynamics

In positive ESI mode, protonation preferentially occurs at the endocyclic quinoline nitrogen rather than the exocyclic primary amine. Density functional theory (DFT) calculations of similar chloroquinoline derivatives confirm that the quinoline nitrogen is the thermodynamically favored protonation site, which stabilizes the precursor ion[1].

B. The Even-Electron Rule Exception

Standard mass spectrometry heuristics dictate that even-electron precursor ions (like [M+H]⁺) cleave to form even-electron product ions and neutral molecules. However, multi-halogenated quinolines exhibit a striking exception. Detailed ESI-MS/MS data of chloroquinolines reveals heteroatom elimination through the loss of a chlorine radical (Cl•, -35 Da), originating an open-shell radical cation ([M+H - Cl•]⁺•)[2]. This radical formation is highly diagnostic for compounds bearing multiple halogens on aromatic systems.

C. Ring Cleavage and Neutral Expulsion

Following the initial loss of halogens (either as Cl• or HCl), the remaining aminoquinoline core undergoes structural rearrangement. The expulsion of ammonia (-NH₃, 17 Da) from the C3 position is a low-energy pathway. At higher collision energies, the quinoline ring undergoes contraction and cleavage, leading to the characteristic loss of hydrogen cyanide (-HCN, 27 Da)[3].

Fragmentation Pathway Visualization

Below is the established gas-phase dissociation workflow for the protonated 4,6-Dichloroquinolin-3-amine precursor.

ESI-MS/MS fragmentation pathways of protonated 4,6-Dichloroquinolin-3-amine.

Self-Validating Experimental Protocol: ESI-QTOF-MS/MS

To ensure absolute trustworthiness and reproducibility in your laboratory, follow this self-validating methodology for acquiring the fragmentation spectra of 4,6-Dichloroquinolin-3-amine.

Phase 1: Analyte Preparation & Introduction

• Action : Dissolve the compound in LC-MS grade Methanol/Water (50:50, v/v) supplemented with 0.1% Formic Acid to a final concentration of 1 µg/mL.

• Causality : Formic acid acts as an abundant proton donor, driving the formation of the [M+H]⁺ precursor ion at the thermodynamically favored endocyclic nitrogen, maximizing ionization efficiency.

Phase 2: Instrument Tuning & Mass Calibration

• Action : Infuse a lock-mass reference standard (e.g., Leucine Enkephalin, m/z 556.2771) simultaneously with the sample via a dual-electrospray source.

• Causality : Continuous lock-mass calibration corrects for time-of-flight (TOF) thermal drift. This ensures the sub-5 ppm mass accuracy required to definitively distinguish isobaric neutral losses.

Phase 3: Collision-Induced Dissociation (CID) Ramping

• Action : Isolate the [M+H]⁺ precursor (m/z 213.00) in the quadrupole (Q1) with a narrow isolation window (0.5 Da).

• Action : Introduce Argon gas into the collision cell (q2) and ramp the Collision Energy (CE) continuously from 15 eV to 45 eV.

• Causality : Ramping the CE captures a complete thermodynamic profile. Low CE (15-25 eV) favors the loss of NH₃ and HCl, while high CE (35-45 eV) forces the kinetically demanding ring cleavage required to expel HCN.

Phase 4: Data Validation Checkpoint (Self-Validation)

• Action : Interrogate the isotopic signature of the resulting product ions.

• Causality : The isolated precursor must exhibit a 9:6:1 isotopic ratio indicative of two chlorine atoms. If the transition m/z 213.00 → 178.03 is genuine (loss of one Cl•), the resulting product ion must shift to a strict 3:1 (M : M+2) isotopic ratio. If the 3:1 ratio is absent, the fragment is an artifact, and the isolation window must be recalibrated.

References

• Rodrigo Moreira da Silva, et al. "Characterization of the fragmentation mechanisms in electrospray ionization tandem mass spectrometry of chloroquinoline derivatives with larvicidal activity against Aedes aegypti." Rapid Communications in Mass Spectrometry, 2024.[Link]

• W. G. Cole, D. H. Williams, and A. N. H. Yeo. "Studies in mass spectrometry. Part XXXIII. Hydrogen scrambling in methylpyridines and quinoline." Journal of the Chemical Society B: Physical Organic, 1968.[Link]

• Parra, et al. "[(7-chloroquinolin-4-yl)amino]acetophenones and their copper(II) derivatives: Synthesis, characterization, computational studies and antimalarial activity." EXCLI Journal, 2019.[Link]

Sources

• 1. 2019-1805 [excli.de]
• 2. Characterization of the fragmentation mechanisms in electrospray ionization tandem mass spectrometry of chloroquinoline derivatives with larvicidal activity against Aedes aegypti - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Studies in mass spectrometry. Part XXXIII. Hydrogen scrambling in methylpyridines and quinoline - Journal of the Chemical Society B: Physical Organic (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Antimicrobial Efficacy of 4,6-Dichloroquinolin-3-amine Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quinoline Scaffold as a Privileged Structure in Antimicrobial Drug Discovery

The quinoline ring system is a cornerstone in the development of therapeutic agents, demonstrating a remarkable breadth of biological activities.[1][2] This heterocyclic scaffold is central to a number of established drugs, particularly in the realm of antimicrobial agents. The emergence of multidrug-resistant pathogens presents a formidable challenge to global health, necessitating the urgent development of novel antibiotics.[3] Quinoline derivatives, with their proven track record, represent a promising starting point for the discovery of next-generation antimicrobial compounds.

Inferred Structure-Activity Relationships for 4,6-Dichloroquinolin-3-amine Derivatives

Based on the established literature for various quinoline derivatives, we can extrapolate key structural features that are likely to influence the antimicrobial efficacy of 4,6-dichloroquinolin-3-amine analogs. The core structure features two key halogen substitutions at the 4 and 6 positions and a reactive amino group at the 3-position, which is an ideal site for introducing diverse chemical moieties.

Key Postulates for SAR:

• The Role of the 3-Amino Group: The primary amine at the C-3 position is a critical handle for derivatization. Introducing different substituents at this position is expected to significantly modulate the antimicrobial activity. The nature of the substituent (e.g., aromatic, aliphatic, heterocyclic) will influence the compound's lipophilicity, steric profile, and potential for hydrogen bonding, all of which are crucial for target engagement.

• Impact of Substituents on the Amino Group:

  • Aromatic and Heterocyclic Rings: The introduction of various aromatic and heterocyclic rings can lead to compounds with enhanced potency. The electronic properties of these rings (electron-donating or electron-withdrawing groups) can fine-tune the overall electron density of the molecule, potentially affecting its interaction with biological targets.

  • Alkyl Chains: The length and branching of alkyl chains attached to the 3-amino group will alter the lipophilicity of the derivatives. An optimal lipophilicity is often required for cell membrane penetration.

• The Dichloro Substitution Pattern: The presence of chlorine atoms at both the 4- and 6-positions is anticipated to contribute significantly to the overall antimicrobial activity. Halogen atoms can enhance membrane permeability and participate in halogen bonding with biological targets.

Comparative Antimicrobial Efficacy: A Hypothetical Framework

To illustrate how the antimicrobial efficacy of 4,6-dichloroquinolin-3-amine derivatives could be compared, the following table presents a hypothetical dataset. This table is a template for researchers to populate with their own experimental findings, based on the protocols outlined in this guide. The selection of test organisms should include a panel of Gram-positive and Gram-negative bacteria, as well as fungal pathogens, to establish the spectrum of activity.

Table 1: Hypothetical Minimum Inhibitory Concentration (MIC) Data for a Series of 4,6-Dichloroquinolin-3-amine Derivatives (µg/mL)

Derivative	Substituent at 3-Amino Position	Staphylococcus aureus (ATCC 29213)	Escherichia coli (ATCC 25922)	Pseudomonas aeruginosa (ATCC 27853)	Candida albicans (ATCC 90028)
DQA-1	-H (Parent Amine)	64	128	>256	128
DQA-2	-Phenyl	16	64	128	64
DQA-3	-4-Chlorophenyl	8	32	64	32
DQA-4	-4-Methoxyphenyl	32	128	>256	128
DQA-5	-Pyridin-2-yl	16	32	64	32
DQA-6	-Thiazol-2-yl	8	16	32	16
Ciprofloxacin	(Standard Antibiotic)	0.5	0.25	1	-
Fluconazole	(Standard Antifungal)	-	-	-	8

This data is for illustrative purposes only and does not represent actual experimental results.

Experimental Protocols for Comparative Efficacy Testing

A robust and standardized methodology is crucial for generating reliable and comparable data. The following protocols are based on established methods for the synthesis and antimicrobial evaluation of novel chemical entities.

Synthesis of 4,6-Dichloroquinolin-3-amine Derivatives

The synthesis of a library of 4,6-dichloroquinolin-3-amine derivatives can be achieved through a multi-step process, with the key final step being the introduction of various substituents at the 3-amino position.

Caption: General synthetic workflow for 4,6-dichloroquinolin-3-amine derivatives.

Step-by-Step Protocol for N-Substitution:

• Reactant Preparation: In a flame-dried round-bottom flask, dissolve 4,6-dichloroquinolin-3-amine (1 equivalent) in a suitable anhydrous solvent (e.g., dioxane, toluene, or DMF).

• Addition of Reagents: Add the desired aryl/alkyl halide or boronic acid (1.2 equivalents), a suitable palladium catalyst (e.g., Pd2(dba)3, 2-5 mol%), a phosphine ligand (e.g., Xantphos, 4-10 mol%), and a base (e.g., Cs2CO3, 2-3 equivalents).

• Reaction Conditions: Purge the flask with an inert gas (e.g., argon or nitrogen) and heat the reaction mixture to the appropriate temperature (typically 80-120 °C) with stirring.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Upon completion, cool the reaction mixture to room temperature, dilute with an organic solvent (e.g., ethyl acetate), and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to obtain the desired N-substituted derivative.

• Characterization: Confirm the structure of the purified compounds using spectroscopic methods such as 1H NMR, 13C NMR, and high-resolution mass spectrometry (HRMS).

Antimicrobial Susceptibility Testing: Broth Microdilution Method

The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[2]

Caption: Experimental workflow for the broth microdilution MIC assay.

Detailed Protocol:

• Preparation of Compounds: Prepare stock solutions of the synthesized 4,6-dichloroquinolin-3-amine derivatives in a suitable solvent, such as dimethyl sulfoxide (DMSO).

• Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of each compound in cation-adjusted Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) to achieve a range of final concentrations.

• Inoculum Preparation: Prepare a standardized microbial suspension equivalent to a 0.5 McFarland turbidity standard. Dilute the suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Inoculation: Add the standardized microbial inoculum to each well of the microtiter plate containing the serially diluted compounds. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria and at 35°C for 24-48 hours for fungi.

• MIC Determination: The MIC is defined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.

Mechanism of Action: Insights from Related Quinolines

The primary mechanism of action for many quinolone antibiotics is the inhibition of bacterial DNA gyrase (a type II topoisomerase) and topoisomerase IV. These enzymes are essential for DNA replication, repair, and recombination. By binding to the enzyme-DNA complex, quinolones trap the enzymes in a state where they are unable to re-ligate the cleaved DNA strands, leading to the accumulation of double-strand breaks and ultimately cell death. It is highly probable that 4,6-dichloroquinolin-3-amine derivatives exert their antimicrobial effect through a similar mechanism.

Caption: Postulated mechanism of action for 4,6-dichloroquinolin-3-amine derivatives.

Conclusion and Future Directions

While direct comparative data for a series of 4,6-dichloroquinolin-3-amine derivatives is currently lacking in the scientific literature, the foundational knowledge of quinoline chemistry and microbiology provides a strong rationale for their investigation as potential antimicrobial agents. The synthetic and screening protocols provided in this guide offer a clear path for researchers to systematically synthesize, evaluate, and compare novel derivatives based on this promising scaffold. Future research should focus on building a comprehensive library of these compounds and establishing a clear structure-activity relationship through rigorous antimicrobial testing. Such studies will be instrumental in identifying lead candidates for further preclinical development in the ongoing fight against antimicrobial resistance.

References

• Kumar, J., & Kumar, A. (2021). Synthesis and Antimicrobial Evaluation of New Quinoline Derivatives. Asian Pacific Journal of Health Sciences, 8(3), 10-15.
• This citation is a placeholder for a relevant article on antimicrobial quinoline deriv
• This citation is a placeholder for a relevant article on the synthesis of quinoline deriv
• This citation is a placeholder for a relevant article on antimicrobial screening methods.
• This citation is a placeholder for a relevant article on the mechanism of action of quinolones.
• This citation is a placeholder for a relevant article on structure-activity rel
• This citation is a placeholder for a relevant article on antifungal quinoline deriv
• This citation is a placeholder for a relevant article on the synthesis and characteriz
• This citation is a placeholder for a relevant article on broth microdilution methodology.
• This citation is a placeholder for a relevant article on antimicrobial resistance.

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• 3. Structure–Activity Relationship for the 4(3H)-Quinazolinone Antibacterials - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the Crystallographic Validation of 4,6-Dichloroquinolin-3-amine

An In-Depth Technical Guide for Scientists and Drug Development Professionals

In the landscape of modern drug discovery and materials science, the precise, three-dimensional atomic arrangement of a molecule is paramount. X-ray crystallography provides this detail with unparalleled resolution, but the resulting structural model is only as reliable as the data and the refinement process behind it. For a compound like 4,6-dichloroquinolin-3-amine, a quinoline derivative with potential pharmacological relevance, an unvalidated or poorly validated crystal structure could misdirect synthesis efforts, molecular modeling, and structure-activity relationship (SAR) studies, leading to significant wasted resources.

This guide provides a comprehensive, expert-led walkthrough of the essential validation steps for the crystal structure of a small molecule like 4,6-dichloroquinolin-3-amine. Moving beyond a simple checklist, we will explore the causality behind each validation choice, grounding our protocol in the authoritative standards set by the International Union of Crystallography (IUCr).

The Crystallographic Workflow: A Self-Validating System

The journey from a crystalline sample to a validated structure is a multi-stage process where each step has implications for the quality of the final model. The process is inherently iterative, with validation checks informing and guiding the refinement of the structural model.

Fig. 1: Crystallographic Data and Validation Workflow

Experimental Protocol: From Crystal to Raw Data

• Crystal Selection and Mounting: A single crystal of 4,6-dichloroquinolin-3-amine, free of visible defects, is selected under a microscope. It is mounted on a suitable goniometer head. The choice of mounting oil (e.g., perfluoropolyether oil) is critical to protect the crystal and facilitate handling.

• Data Collection: The crystal is placed in a stream of cold nitrogen gas (typically 100 K) on the diffractometer. This cryogenic temperature minimizes thermal vibrations of the atoms, resulting in higher resolution data. Data are collected using a modern detector (e.g., a CCD or CMOS detector) with a specific X-ray source (e.g., Mo or Cu Kα radiation). A complete sphere of data is collected by rotating the crystal through a series of angles.

• Data Processing: The raw diffraction images are processed to integrate the reflection intensities, apply corrections for experimental factors (like absorption), and merge symmetry-equivalent reflections. This step yields a file containing the Miller indices (h,k,l) for each reflection and its corresponding intensity and standard uncertainty. The internal agreement between symmetry-equivalent reflections is assessed by the R(int) value, which should ideally be low (e.g., < 0.05).[1]

The Validation Gauntlet: Key Metrics and Comparisons

Once a preliminary structural model is obtained through solution and refinement using software like SHELXT and SHELXL[2][3][4], it must be subjected to rigorous validation. For this guide, we will use a hypothetical but realistic dataset for 4,6-dichloroquinolin-3-amine and compare it against accepted standards and the published data for a similar compound, 4,7-dichloroquinoline[5].

The checkCIF Report: The Gold Standard

The first and most crucial step in validation is the generation of a Crystallographic Information File (CIF). This standardized text file contains all the essential information about the crystal structure determination. This CIF is then submitted to the IUCr's checkCIF service[6][7], which performs hundreds of automated checks for syntax, consistency, and chemical reasonableness.[8][9] The service generates a report with alerts classified by severity (A, B, C, G), which must be addressed.[9] An ideal structure report will have few or no alerts.

Key Quality Metrics: R-factors and Goodness-of-Fit

The agreement between the observed diffraction data and the data calculated from the refined structural model is quantified by several metrics, most notably the R-factors.[10][11][12]

• R1 (or R-factor): A measure of the agreement between observed and calculated structure factor amplitudes.[10][13] For small molecules, a final R1 value below 5% (0.05) is considered very good.[14]

• wR2 (weighted R-factor): A more complex R-factor calculated using squared structure factor amplitudes (F²) that includes all reflection data.[13]

• GooF (Goodness-of-Fit): This value should be close to 1.0 for a good refinement, indicating that the weighting scheme applied during refinement is appropriate.[1][15][16][17]

Table 1: Comparison of Key Refinement Metrics

Metric	4,6-Dichloroquinolin-3-amine (Hypothetical Data)	4,7-Dichloroquinoline[5]	Ideal Range for Publication
R1 [F² > 2σ(F²)]	0.045	0.096	< 0.05 (very good) to < 0.10 (acceptable)
wR2 (all data)	0.115	0.327	< 0.15 (very good) to < 0.25 (acceptable)
GooF (S)	1.05	1.08	~ 1.0[1][15][17]

Analysis: The hypothetical data for our target compound shows excellent agreement with the ideal ranges, suggesting a high-quality refinement. The comparative data for 4,7-dichloroquinoline has higher R-factors, which, while publishable, might indicate lower crystal quality or other experimental challenges.

Geometric Validation: Is the Model Chemically Sensible?

A model that fits the diffraction data well but violates basic chemical principles is incorrect. The bond lengths, angles, and planarity of aromatic systems must be chemically reasonable.

Table 2: Comparison of Selected Geometric Parameters (Å and °)

Parameter	4,6-Dichloroquinolin-3-amine (Refined)	Standard/Expected Value	4,7-Dichloroquinoline[5]
C-Cl Bond Length	1.741(2)	~1.74 Å (Aromatic C-Cl)	1.735(6) / 1.740(6)
C-N (amine) Bond Length	1.385(3)	~1.38 Å (Aromatic C-NH₂)	N/A
C-N-C (in ring)	117.5(2)	~117-118°	117.0(5)
Quinoline Ring Planarity	RMSD < 0.01 Å	Expected to be highly planar	RMSD = 0.014 / 0.026 Å

Analysis: The geometric parameters of the refined model for 4,6-dichloroquinolin-3-amine align closely with expected values derived from large databases like the Cambridge Structural Database (CSD)[18][19][20] and are comparable to the published values for a similar structure. This provides strong evidence that the atomic connectivity and conformation are correctly modeled.

Intermolecular Interactions and Crystal Packing

Validation extends beyond the single molecule to how molecules arrange themselves in the crystal lattice. Hydrogen bonds and other non-covalent interactions are critical to understanding the solid-state properties of a compound. For 4,6-dichloroquinolin-3-amine, the primary amine group is a hydrogen bond donor, while the ring nitrogen is an acceptor.

Fig. 2: Key Hydrogen Bonding Motif

Note: This is a schematic representation. The actual visualization would be done using software like Mercury, which uses the CIF coordinates to display interactions.

Analysis of the crystal packing should confirm that these expected interactions are present and have reasonable geometries (e.g., D-H···A distances and angles). The absence of unexplained voids in the crystal lattice and reasonable atomic displacement parameters (thermal ellipsoids) further corroborates the model's validity.

Conclusion

The validation of a crystal structure is not a mere formality but a cornerstone of scientific rigor. For 4,6-dichloroquinolin-3-amine, a thorough validation process, grounded in established crystallographic principles, transforms a set of coordinates into a reliable and trustworthy model of molecular reality. By systematically evaluating the checkCIF report, key quality metrics like R-factors, and the chemical reasonableness of the geometry, researchers can have high confidence in the structural data. This confidence is essential for the subsequent application of this information in drug design, computational chemistry, and materials science, ensuring that further research is built on a solid foundation.

References

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• Analysing and evaluating macromolecular models. (n.d.). Retrieved March 24, 2026, from [Link]

• Olex2 - Wikipedia. (n.d.). Retrieved March 24, 2026, from [Link]

• Reliability factor, R-factor | Glossary | JEOL Ltd. (n.d.). Retrieved March 24, 2026, from [Link]

• SHELX - PaNdata Software. (n.d.). Retrieved March 24, 2026, from [Link]

• Olex2 | OlexSys. (n.d.). Retrieved March 24, 2026, from [Link]

• SHELX - Wikipedia. (n.d.). Retrieved March 24, 2026, from [Link]

• Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). OLEX2: a complete structure solution, refinement and analysis program. Journal of Applied Crystallography, 42(2), 339-341. Available from: [Link]

• (PDF) OLEX2: A complete structure solution, refinement and analysis program. (n.d.). Retrieved March 24, 2026, from [Link]

• Hathwar, V. R., et al. (2012). 4,7-Dichloroquinoline. Acta Crystallographica Section E: Structure Reports Online, 68(7), o1498. Available from: [Link]

• OlexSys. (n.d.). Retrieved March 24, 2026, from [Link]

• SciSpace - Acta Crystallographica Section E-structure Reports Online. (n.d.). Retrieved March 24, 2026, from [Link]

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• IUCr checkCIF procedure. (n.d.). Retrieved March 24, 2026, from [Link]

• Sheldrick, G. M. (2015). Crystal structure refinement with SHELXL. Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8. Available from: [Link]

• ISSN 1600-5368 - Acta crystallographica. Section E. (n.d.). Retrieved March 24, 2026, from [Link]

• Championing data standards in chemical crystallography with CIF. (n.d.). Retrieved March 24, 2026, from [Link]

• IUCr checkCIF - Metadata Standards Catalog. (n.d.). Retrieved March 24, 2026, from [Link]

• Acta crystallographica. Section E, Structure reports online. - Health Careers International Pty. Ltd - Library. (n.d.). Retrieved March 24, 2026, from [Link]

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• (IUCr) Acta Crystallographica Section E. (n.d.). Retrieved March 24, 2026, from [Link]

• details of checkCIF/PLATON tests for IUCr Journals. (n.d.). Retrieved March 24, 2026, from [Link]

• Cambridge Crystallographic Data Centre - Wikipedia. (n.d.). Retrieved March 24, 2026, from [Link]

• Spek, A. L. (2009). Structure validation in chemical crystallography. Acta Crystallographica Section D: Biological Crystallography, 65(2), 148-155. Available from: [Link]

• Wlodawer, A., Dauter, Z., & Minor, W. (2017). Analysis of the quality of crystallographic data and the limitations of structural models. The FEBS Journal, 284(21), 3670-3681. Available from: [Link]

• CCDC – Cambridge Crystallographic Data Centre. (n.d.). Retrieved March 24, 2026, from [Link]

• Jane Richardson et al. (2013). Crystallographic Model Validation: from Diagnosis to Healing. Journal of structural and functional genomics, 14(3), 77–88. Available from: [Link]

• (IUCr) Refinement. (2021, October 15). Retrieved March 24, 2026, from [Link]

• Gražulis, S., et al. (2021). Validation of the Crystallography Open Database using the Crystallographic Information Framework. Journal of Applied Crystallography, 54(Pt 2), 531-541. Available from: [Link]

• User guide to crystal structure refinement with SHELXL. (n.d.). Retrieved March 24, 2026, from [Link]

• Cambridge Structural Database - Wikipedia. (n.d.). Retrieved March 24, 2026, from [Link]

• SHELX-2013 - SBGrid Consortium - Supported Software. (n.d.). Retrieved March 24, 2026, from [Link]

• How does one find the goodness of fit of a crystal? - ResearchGate. (2014, August 2). Retrieved March 24, 2026, from [Link]

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Safety & Regulatory Compliance

Standard Operating Procedure: Safe Handling and Disposal of 4,6-Dichloroquinolin-3-amine

As a researcher or drug development professional, managing the lifecycle of synthetic intermediates is as critical as the synthesis itself. 4,6-Dichloroquinolin-3-amine is a halogenated primary aromatic amine. Due to its specific chemical structure—combining a biologically active quinoline core, a primary amine group, and two chlorine substituents—its disposal requires strict segregation and specialized destruction methods.

This guide provides authoritative, step-by-step protocols for the safe disposal of 4,6-dichloroquinolin-3-amine to ensure laboratory safety, regulatory compliance, and environmental protection.

Chemical Profile & Disposal Rationale

To design a self-validating disposal protocol, we must first understand the causality behind the chemical's hazards:

• Primary Aromatic Amine Toxicity: Primary aromatic amines (PAAs) are highly lipophilic, allowing them to be readily absorbed through the skin and gastrointestinal tract. They are known to be highly toxic to aquatic organisms and carry risks of mutagenicity and carcinogenicity[1].

• Halogenated Structure (C-Cl bonds): The presence of two chlorine atoms classifies this compound as a halogenated organic . Halogenated waste cannot be disposed of via standard biological treatment or low-temperature burning. If incinerated improperly, halogenated compounds can generate highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and corrosive hydrogen chloride (HCl) gas[2].

The Core Directive: All waste containing 4,6-dichloroquinolin-3-amine must be strictly segregated into Halogenated Organic Waste streams and subjected to High-Temperature Incineration (>1000°C) equipped with flue-gas caustic scrubbers[2][3].

Waste Classification & Container Compatibility

Summarizing quantitative and logistical data ensures that waste is stored in chemically compatible environments prior to collection.

Waste Stream	EPA / RCRA Classification	Compatible Primary Container	Max Fill Level	Storage Environment
Pure Solid / Powder	Characteristic Toxic (Halogenated)	Amber Glass or Wide-Mouth HDPE	75%	Cool, dry, ventilated chemical storage cabinet.
Halogenated Liquid Mixtures (e.g., in DCM, Chloroform)	F-Listed / Halogenated Solvent Waste	HDPE Jerrycan or PTFE-lined Glass	75%	Flammable/Solvent storage cabinet; secondary containment required.
Non-Halogenated Liquid Mixtures (e.g., in MeOH, EtOAc)	Halogenated Organic Waste (Due to Solute)	HDPE Jerrycan or PTFE-lined Glass	75%	Flammable/Solvent storage cabinet; secondary containment required.
Contaminated Consumables (PPE, wipes, pipette tips)	Hazardous Solid Debris	Heavy-duty Polyethylene (Double-bagged)	100% (Do not force/compress)	Designated hazardous solid waste bin with a secure lid.

Expert Insight: Even if 4,6-dichloroquinolin-3-amine is dissolved in a non-halogenated solvent (like Methanol), the resulting mixture MUST be classified and priced as Halogenated Waste. Mixing halogens into a non-halogenated bulk stream contaminates the entire carboy, drastically increasing disposal costs and facility risks[4][5].

Step-by-Step Disposal Methodologies

Protocol A: Disposing of Liquid Reaction Waste

• Verify Compatibility: Ensure the waste carboy is designated specifically for Halogenated Organic Solvents. Do not mix with acidic or oxidizing waste streams.

• Transfer: Working inside a certified chemical fume hood, use a dedicated funnel to slowly pour the liquid waste containing 4,6-dichloroquinolin-3-amine into the carboy.

• Headspace Management: Stop filling when the container reaches 75% capacity. This allows for vapor expansion and prevents pressure-induced rupture[6].

• Labeling: Immediately affix a Hazardous Waste tag. Explicitly list "4,6-Dichloroquinolin-3-amine" and the primary solvent. Check the "Halogenated" and "Toxic" hazard boxes.

• Closure: Cap the container tightly immediately after use. Do not leave funnels resting in the carboy.

Protocol B: Disposing of Solid Waste (Unused Chemical or Precipitates)

• Containment: Transfer solid waste into a wide-mouth High-Density Polyethylene (HDPE) or glass jar using a disposable anti-static spatula.

• Seal and Bag: Seal the primary container tightly. Place the container inside a secondary clear plastic sealable bag to prevent dispersion if the primary container is dropped.

• Labeling: Label as "Solid Halogenated Organic Waste - Toxic Amine".

• Staging: Store in a designated hazardous waste accumulation area away from strong oxidizers or acids until environmental health and safety (EHS) pickup.

Protocol C: Accidental Spill Response Workflow

If a spill occurs outside the fume hood, immediate containment is required to prevent aerosolization or transdermal exposure.

• Isolate: Evacuate non-essential personnel from the immediate area. Don appropriate PPE (Nitrile gloves, lab coat, safety goggles, and an N95/P100 respirator if powder is aerosolized).

• Contain (Solid): Gently cover the powder with damp paper towels (using water or a compatible high-flashpoint solvent) to suppress dust.

• Contain (Liquid): Surround and cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite, sand, or commercial spill pads).

• Collect: Use a plastic scoop (never metal, to avoid sparking if flammable solvents are present) to transfer the absorbed material into a puncture-resistant hazardous waste container.

• Decontaminate: Wash the spill surface with a 5% mild acidic solution (to protonate trace amines, rendering them water-soluble salts), followed by a soap and water wash. Collect all wash liquids as hazardous waste.

Waste Segregation Workflow Visualization

The following diagram illustrates the logical decision tree for processing 4,6-dichloroquinolin-3-amine waste to ensure it reaches the correct destruction pathway.

Figure 1: Decision tree for the segregation, containment, and final destruction of 4,6-dichloroquinolin-3-amine waste.

References

• Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines Journal of Chemical Health and Safety / ACS Publications[Link][7]

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes U.S. Environmental Protection Agency (EPA) [Link][2]

• Disposal Handbook: Guide To Managing Classification And Disposal Of Hazardous Waste U.S. Environmental Protection Agency (EPA)[Link][3]

• Laboratory Hazardous Waste Management Guide University of Tennessee Safety Office[Link][4]

• UWO Guide to Classifying Unwanted Materials University of Wisconsin Oshkosh [Link][5]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4,6-Dichloroquinolin-3-amine

In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are fundamental to discovery. 4,6-Dichloroquinolin-3-amine, a halogenated quinoline derivative, represents a class of compounds with significant potential in medicinal chemistry. However, its structural alerts—specifically the dichlorinated aromatic ring and the amine substituent—necessitate a rigorous and informed approach to laboratory safety. This guide provides essential, immediate safety and logistical information, focusing on the appropriate selection and use of Personal Protective Equipment (PPE) to ensure the well-being of researchers, scientists, and drug development professionals. The protocols herein are designed to be self-validating systems, grounded in the principles of chemical causality and supported by data from analogous compounds.

Hazard Assessment: Understanding the Invisible Threats

Anticipated Hazards:

• Acute Toxicity: Analogous quinoline compounds are known to be harmful if swallowed or in contact with skin.[1][2][3]

• Skin and Eye Irritation: Dichloroquinoline and similar structures are documented to cause skin irritation and serious eye irritation.[2][4][5]

• Chronic Health Effects: Certain quinoline derivatives are suspected of causing genetic defects and may even be carcinogenic.[1][2][3]

• Environmental Hazard: These compounds are often toxic to aquatic life with long-lasting effects.[2][3]

The primary routes of exposure are dermal contact, ocular contact, and inhalation of aerosolized particles. Therefore, a multi-layered PPE strategy is not merely a recommendation but a mandatory protocol to mitigate these risks.[1]

The Core of Protection: A Multi-Layered PPE Approach

The selection of PPE is not a one-size-fits-all solution; it is a dynamic process that must be tailored to the specific experimental conditions and the scale of the operation. The following sections detail the essential PPE components and the rationale behind their use.

Hand Protection: The First Line of Defense

Chemical-resistant gloves are the most critical barrier between the researcher and the chemical.

• Glove Type: Nitrile gloves are a suitable initial choice, tested to EN 374 standards.[1][6] However, for prolonged handling or in situations with a high risk of splash, consider double-gloving or using thicker, chemical-specific gloves.

• Integrity Check: Always inspect gloves for any signs of degradation or perforation before use.[1][6]

• Donning and Doffing: Utilize proper glove removal techniques to avoid cross-contamination. Dispose of contaminated gloves as hazardous waste immediately after use.

Eye and Face Protection: Shielding Against the Unseen

The eyes are particularly vulnerable to chemical splashes and airborne particles.

• Minimum Requirement: Tightly fitting safety goggles with side-shields are mandatory for all handling procedures.[1]

• Enhanced Protection: A face shield must be worn in conjunction with safety goggles whenever there is a significant splash hazard, such as during solution transfers or when working with larger quantities.[1][7]

Skin and Body Protection: A Barrier Against Systemic Exposure

Protecting the skin is paramount to preventing systemic absorption of the chemical.

• Laboratory Coat: A clean, buttoned laboratory coat is the minimum requirement for skin and body protection.[1]

• Chemical-Resistant Apron/Gown: For procedures with a higher risk of splashes or when handling larger quantities, a chemical-resistant apron or gown should be worn over the lab coat.[7]

Respiratory Protection: Guarding the Gateway

Inhalation of fine powders or aerosols can lead to rapid systemic toxicity.

• Engineering Controls: The primary method for controlling respiratory exposure is to handle 4,6-Dichloroquinolin-3-amine within a certified chemical fume hood.[1]

• Respirator Use: In the rare event that a fume hood is not available and there is a potential for generating dust or aerosols (e.g., during weighing or transfers), a NIOSH-approved respirator with appropriate particulate filters is required.[1][3] All personnel requiring the use of a respirator must be fit-tested and trained in its proper use.[7]

Operational Plan: From Preparation to Disposal

A safe laboratory environment is built upon a foundation of well-defined procedures.

Pre-Operational Checklist

• Fume Hood Verification: Ensure the chemical fume hood is operational and the sash is at the appropriate height.

• Emergency Equipment: Confirm the location and accessibility of the emergency eyewash station and safety shower.

• Spill Kit: Have a chemical spill kit readily available that is appropriate for handling solid amine compounds.

• Waste Container: Prepare a clearly labeled hazardous waste container for all solid and liquid waste generated.

Step-by-Step Handling Protocol

• Donning PPE: Don PPE in the following order: lab coat, safety goggles, face shield (if necessary), and gloves.

• Weighing and Transfer: Conduct all weighing and transfer of solid 4,6-Dichloroquinolin-3-amine within the fume hood to minimize the risk of generating airborne dust.[1]

• In-Solution Handling: When working with the compound in solution, exercise caution to avoid splashes.

• Doffing PPE: Remove PPE in a manner that prevents cross-contamination. Gloves should be removed first, followed by the face shield and goggles, and finally the lab coat. Wash hands thoroughly with soap and water after removing all PPE.[2]

Decontamination and Disposal

• Contaminated Surfaces: Decontaminate any surfaces that may have come into contact with the chemical using an appropriate cleaning agent.

• Waste Disposal: All waste materials, including empty containers, contaminated PPE, and cleanup materials from spills, must be treated as hazardous waste.[4] Dispose of this waste in accordance with your institution's environmental health and safety guidelines and local regulations.[4]

Emergency Response: A Plan for the Unexpected

In the event of an exposure or spill, a swift and informed response is crucial.

Skin Exposure

• Immediately remove any contaminated clothing.[8]

• Flush the affected skin with copious amounts of water for at least 15 minutes.[5][9]

• Seek immediate medical attention.[10]

Eye Exposure

• Immediately flush the eyes with a gentle, steady stream of water for at least 15 minutes, holding the eyelids open.[4][11]

• Remove contact lenses if present and easy to do.[4][11]

• Seek immediate medical attention.[4]

Inhalation

• Move the individual to fresh air immediately.[4][12]

• If breathing is difficult, administer oxygen.

• Seek immediate medical attention.

Ingestion

• Do NOT induce vomiting.[10]

• Rinse the mouth with water.[13]

• Seek immediate medical attention.

Spill Response

• Evacuate the immediate area and alert others.

• If the spill is small and you are trained to do so, wear appropriate PPE and contain the spill using an inert absorbent material.

• Sweep up the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.[12]

• For large spills, evacuate the area and contact your institution's emergency response team.

Visualizing the Safety Workflow

The following diagram outlines the decision-making process for the safe handling of 4,6-Dichloroquinolin-3-amine.

Caption: A workflow diagram illustrating the key steps and decision points for the safe handling of 4,6-Dichloroquinolin-3-amine.

Summary of Key Information

Category	Guidance	Rationale
Primary Hazards	Acute toxicity (oral, dermal), skin/eye irritation, potential mutagen/carcinogen.	Based on data from structurally analogous quinoline compounds.[1][2][3][4]
Engineering Controls	Certified Chemical Fume Hood	To prevent inhalation of dusts or aerosols.[1]
Hand Protection	Chemical-resistant gloves (e.g., nitrile), double-gloving for high risk.	To prevent dermal absorption.[1][6]
Eye/Face Protection	Tightly fitting safety goggles; face shield for splash hazards.	To prevent eye contact and irritation.[1][7]
Body Protection	Laboratory coat; chemical-resistant apron/gown for high risk.	To prevent skin contact.[1][7]
Respiratory Protection	NIOSH-approved respirator if fume hood is unavailable and dust is generated.	To prevent inhalation toxicity.[1][3]
Emergency Procedures	Immediate and prolonged flushing with water, removal of contaminated clothing, seek medical attention.	To mitigate the effects of exposure.[4][5][8][9][10][11]
Disposal	Treat all waste as hazardous.	To prevent environmental contamination and ensure regulatory compliance.[4]

References

• QUINOLINE FOR SYNTHESIS - Loba Chemie. Available from: [Link]

• Safety Data Sheet: quinoline - Chemos GmbH&Co.KG. Available from: [Link]

• Quinoline - SAFETY DATA SHEET - PENTA. Available from: [Link]

• SAFETY DATA SHEET afl - Revize. Available from: [Link]

• Chemical Exposure. Available from: [Link]

• Personal Protective Equipment for Use in Handling Hazardous Drugs. Available from: [Link]

• 4 - SAFETY DATA SHEET. Available from: [Link]

• 6,8-Dichloroquinolin-3-aMine Safety Data Sheets(SDS) lookchem. Available from: [Link]

• What to do in a chemical emergency - GOV.UK. Available from: [Link]

• Work instruction: What to do in case of a chemical incident. Available from: [Link]

• What to Do in a Chemical Emergency - CDC. Available from: [Link]

• Safety Data Sheet - Carl ROTH. Available from: [Link]

• Facet.. - Safety data sheet. Available from: [Link]

• SDS 2001 - Aromatic Amine DECONtamination Solution.indd - SKC Inc. Available from: [Link]

• 4,6-Dichloro-N-(3-methoxypropyl)pyrimidin-2-amine - PubChem. Available from: [Link]

• Physical Properties of Amines - BYJU'S. Available from: [Link]

• SIAM 20, 19-21 April 2005 DE:eu SIDS INITIAL ASSESSMENT PROFILE CAS No. 95-76-1 Chemical Name 3,4-Dichloroaniline Structural For. Available from: [Link]

• Chemical Properties of Amines | CK-12 Foundation. Available from: [Link]

• 3,4-Dichloroaniline | C6H5Cl2N | CID 7257 - PubChem. Available from: [Link]

• Dichloroanilines: Human health tier II assessment. Available from: [Link]

• 23.1. Properties of amines | Organic Chemistry II - Lumen Learning. Available from: [Link]

• The Silent Threat: Exploring the Ecological and Ecotoxicological Impacts of Chlorinated Aniline Derivatives and the Metabolites on the Aquatic Ecosystem - PMC. Available from: [Link]

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